molecular formula C9H19N B13230553 1,3,4-Trimethylcyclohexan-1-amine

1,3,4-Trimethylcyclohexan-1-amine

Cat. No.: B13230553
M. Wt: 141.25 g/mol
InChI Key: HGDFNGRUNLMHEO-UHFFFAOYSA-N
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Description

1,3,4-Trimethylcyclohexan-1-amine (CAS 1341960-62-0) is a cycloaliphatic amine with the molecular formula C9H19N and a molecular weight of 141.25 g/mol . As a monosubstituted amine featuring a sterically hindered, tri-methylated cyclohexane backbone, it is a valuable building block in organic synthesis and materials science research. Cycloaliphatic amines are extensively studied for their role as curing agents in epoxy resin systems, where they contribute to excellent mechanical strength, chemical resistance, and thermal stability in the resulting polymers . Furthermore, this compound serves as a key synthetic intermediate for the exploration of more complex molecules, such as specialty polymers. Its potential applications span the development of advanced coatings, adhesives, and elastomers, where the structure of the cyclohexane ring can enhance properties like hydrophobicity and UV stability . Researchers are also investigating related amines for innovative applications such as carbon capture technologies, where they facilitate the efficient removal of CO₂ from the air . The specific research value and mechanism of action for 1,3,4-Trimethylcyclohexan-1-amine are areas for further investigation by qualified researchers. This product is designated For Research Use Only and is not intended for diagnostic, therapeutic, or any human use.

Properties

Molecular Formula

 C9H19N

Molecular Weight

 141.25 g/mol

IUPAC Name

 1,3,4-trimethylcyclohexan-1-amine

InChI

 InChI=1S/C9H19N/c1-7-4-5-9(3,10)6-8(7)2/h7-8H,4-6,10H2,1-3H3

InChI Key

 HGDFNGRUNLMHEO-UHFFFAOYSA-N

Canonical SMILES

 CC1CCC(CC1C)(C)N

Origin of Product

 United States
Foundational & Exploratory

Stereoisomerism and Conformational Analysis of 1,3,4-Trimethylcyclohexan-1-amine: A Technical Guide for Drug Development

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern medicinal chemistry, the transition from flat, aromatic compounds to three-dimensional, saturated frameworks is a paradigm-shifting strategy. Increasing the fraction of sp³ hybridized carbons ( Fsp3​ ) enhances molecular complexity, solubility, and target specificity[1]. 1,3,4-Trimethylcyclohexan-1-amine serves as a highly tunable, sp³-rich pharmacophore scaffold. This technical guide provides an in-depth conformational analysis of its stereoisomers, detailing the thermodynamic principles, steric interactions, and self-validating analytical workflows required to leverage this molecule in rational drug design.

The Pharmacological Imperative of sp³-Rich Scaffolds

The spatial arrangement of substituents on a cyclohexane ring dictates how a molecule interacts with its biological target. The ability to extend functional groups into specific conformational space is crucial for developing potent therapeutics[2]. Methyl substituents, in particular, can profoundly bias the ground state conformation of a cyclohexane ring, reducing ligand strain energy and favoring the receptor-bound state[3]. In 1,3,4-trimethylcyclohexan-1-amine, the strategic placement of three methyl groups and one primary amine creates a rigid, predictable vector map for pharmacophore modeling.

Stereochemical Architecture

1,3,4-Trimethylcyclohexan-1-amine possesses three stereocenters (C1, C3, and C4). Because the molecule lacks an internal plane of symmetry, it generates 23=8 distinct stereoisomers, which resolve into four diastereomeric pairs of enantiomers.

For the purpose of conformational analysis, we define the relative stereochemistry using the C1-methyl group as our structural anchor. The four diastereomeric scaffolds are:

  • (1R, 3R, 4R*) : 1-Me, 3-Me, and 4-Me are all cis to one another.

  • (1R, 3R, 4S*) : 1-Me and 3-Me are cis; 4-Me is trans.

  • (1R, 3S, 4R*) : 1-Me and 4-Me are cis; 3-Me is trans.

  • (1R, 3S, 4S*) : 1-Me is trans to both 3-Me and 4-Me.

Conformational Thermodynamics & A-Values

The conformational equilibrium of substituted cyclohexanes is governed by the minimization of steric strain, primarily 1,3-diaxial interactions and gauche butane-like interactions. The "A-value" quantifies the energetic penalty (Gibbs free energy, ΔG ) of placing a substituent in the axial position rather than the equatorial position[4].

Table 1: Conformational Strain and A-Values
Substituent / InteractionEnergy Penalty (kcal/mol)Reference / Source
Methyl (-CH₃) axial 1.74[4]
Amino (-NH₂) axial 1.40[5]
1,3-diaxial (Me-Me) ~3.70Theoretical / Empirical
1,3-diaxial (Me-NH₂) ~2.40Theoretical / Empirical

Causality Note: The methyl group (1.74 kcal/mol) exerts a stronger equatorial preference than the amino group (1.40 kcal/mol)[5],[4]. Consequently, at the C1 position, the conformer that places the methyl group equatorial and the amino group axial is inherently favored by ~0.34 kcal/mol, assuming no other ring interactions.

Diastereomeric Conformational Analysis

To predict the dominant conformer for each diastereomer, we must sum the A-values and severe steric penalties (like 1,3-diaxial clashes) for both chair conformations.

  • Chair A: C1-Methyl is Axial, C1-Amino is Equatorial.

  • Chair B: C1-Methyl is Equatorial, C1-Amino is Axial.

Table 2: Estimated Conformational Energies (Relative to C1-Methyl)
Diastereomer (Relative)Chair A Strain PenaltyChair B Strain PenaltyFavored Conformer ΔG (B - A)
(1R, 3R, 4R) 3.70 kcal/mol (1,3-Me-Me)3.14 kcal/mol (4-Me ax + 1-NH₂ ax)Chair B -0.56 kcal/mol
(1R, 3R, 4S) 5.44 kcal/mol (1,3-Me-Me + 4-Me ax)1.40 kcal/mol (1-NH₂ ax)Chair B -4.04 kcal/mol
(1R, 3S, 4R) 1.74 kcal/mol (1-Me ax)4.88 kcal/mol (3-Me ax + 4-Me ax + 1-NH₂ ax)Chair A +3.14 kcal/mol
(1R, 3S, 4S) 3.48 kcal/mol (1-Me ax + 4-Me ax)3.14 kcal/mol (3-Me ax + 1-NH₂ ax)Chair B -0.34 kcal/mol

Mechanistic Insight: In the (1R, 3R, 4S) isomer, Chair B is overwhelmingly favored (-4.04 kcal/mol) because it places all three bulky methyl groups in the equatorial plane, leaving only the smaller amino group in the axial position. Conversely, the (1R, 3S, 4R) isomer strongly favors Chair A to avoid a catastrophic accumulation of three axial substituents in Chair B.

Self-Validating Experimental & Computational Workflows

To ensure trustworthiness and scientific integrity, conformational analysis cannot rely solely on theoretical additivity. The following dual-pronged protocol acts as a self-validating system : computational Density Functional Theory (DFT) predictions generate a theoretical coupling constant matrix, which is directly validated against empirical NMR data. Any deviation >0.5 Hz triggers a re-evaluation of the solvent continuum model.

G N1 Stereoisomer Synthesis & Isolation N2 NMR Spectroscopy (NOESY, J-Coupling) N1->N2 N3 Computational DFT (B3LYP/6-31G**) N1->N3 N4 Conformational Energy & A-Value Mapping N2->N4 N3->N4 N5 Pharmacophore Integration N4->N5

Workflow for empirical and computational conformational analysis.

Protocol A: Computational DFT Optimization

  • Initial Conformational Search: Utilize Molecular Mechanics (MMFF94 force field) to generate an initial ensemble of chair, boat, and twist-boat conformations.

  • Geometry Optimization: Optimize the low-energy conformers using DFT at the B3LYP/6-31G(d,p) level. Causality: B3LYP provides an optimal balance between computational cost and accuracy for mapping sp³ carbon frameworks and hyperconjugative effects.

  • Frequency Calculation: Perform vibrational frequency calculations at 298.15 K to confirm true local minima (absence of imaginary frequencies) and extract Gibbs free energy ( ΔG ).

  • Boltzmann Distribution: Calculate the equilibrium population of each conformer based on the ΔG values.

Protocol B: NMR Validation of Conformational Ensembles

  • Sample Preparation: Dissolve the purified stereoisomer in CDCl₃. Causality: A non-polar, non-hydrogen-bonding solvent is strictly required. Protic solvents (like Methanol-d₄) form hydrogen bonds with the amine, artificially inflating its effective A-value and skewing the thermodynamic equilibrium[5].

  • 1D ¹H-NMR & Decoupling: Extract the 3JH,H​ coupling constants. Validation Check: A large coupling constant (~10–12 Hz) between H3 and H4 indicates a trans-diaxial proton arrangement, confirming that the C3 and C4 methyl substituents are equatorial.

  • 2D NOESY: Measure cross-relaxation rates to identify spatial proximities. A strong Nuclear Overhauser Effect (NOE) between the C1-methyl and C3-methyl definitively confirms a 1,3-diaxial arrangement (Chair A of the 1R, 3R, 4R* isomer).

  • Data Integration: Feed the empirical coupling constants into the Karplus equation and compare them against the DFT-predicted Boltzmann ensemble.

Conclusion

The rational design of drugs utilizing 1,3,4-trimethylcyclohexan-1-amine requires strict command over its stereochemical landscape. By understanding the interplay of A-values and 1,3-diaxial interactions, medicinal chemists can predict which diastereomer will adopt the necessary spatial geometry to interface with a target receptor. Employing the self-validating DFT and NMR workflows outlined above ensures that the theoretical pharmacophore maps perfectly to empirical reality.

Sources

Mechanism of Action and Synthetic Utility of 1,3,4-Trimethylcyclohexan-1-amine in Organic Synthesis

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern organic synthesis and drug discovery, the strategic incorporation of steric bulk is a primary vector for improving metabolic stability, enhancing target selectivity, and locking molecular conformations. 1,3,4-Trimethylcyclohexan-1-amine (CAS: 1341960-62-0) represents a highly specialized building block in this paradigm. As an α -tertiary primary amine embedded within a substituted cyclohexane ring, it presents a unique mechanistic profile. This whitepaper provides an in-depth technical analysis of its mechanism of action, focusing on how its profound steric shielding dictates its reactivity in nucleophilic substitutions, amidations, and transition-metal-catalyzed cross-couplings.

Structural and Conformational Landscape

The chemical behavior of 1,3,4-trimethylcyclohexan-1-amine is entirely governed by its 3D structural topology. Unlike simple primary amines (e.g., n-butylamine) or even standard cycloalkylamines (e.g., cyclohexylamine), this compound features a methyl group directly attached to the C1 carbon alongside the primary amine.

The α -Tertiary Advantage

Because the carbon bearing the nitrogen atom is fully substituted (bonded to C2, C6, a methyl group, and the amine), the molecule is classified as an α -tertiary primary amine . Mechanistically, this has two profound implications:

  • Oxidative Resistance: The absence of an α -hydrogen completely prevents oxidative deamination. In a biological context, this renders derivatives highly resistant to Cytochrome P450 and Monoamine Oxidase (MAO) metabolism. In a synthetic context, it allows the amine to survive harsh oxidative conditions that would normally degrade it to an imine or nitrile.

  • Conformational Locking: The methyl groups at C3 and C4 induce significant 1,3-diaxial interactions depending on the ring flip state. This forces the cyclohexane ring into a rigid chair conformation, projecting the C1 amine and C1 methyl into fixed equatorial/axial trajectories, creating a permanent steric shield around the nitrogen lone pair.

Quantitative Steric Parameters

To understand its reactivity, we must quantify its steric bulk. The table below compares its estimated steric parameters against common amines, illustrating why standard synthetic protocols often fail with this substrate.

Amine SubstrateStructural ClassTaft Steric Parameter ( Es​ )Relative Nucleophilicity
n-ButylaminePrimary (Unhindered)-0.39High
CyclohexylaminePrimary ( α -Secondary)-0.79Moderate
tert-ButylaminePrimary ( α -Tertiary)-1.54Low
1,3,4-Trimethylcyclohexan-1-amine Primary ( α -Tertiary, Cyclic) -1.85 (est.) Very Low

Table 1: Comparative steric parameters. A more negative Taft Es​ value indicates exponentially greater steric hindrance, directly correlating with a reduced rate of nucleophilic attack.

Mechanistic Role in Acylation (Amide Bond Formation)

The high basicity (pKa ~10.5) but extremely low nucleophilicity of 1,3,4-trimethylcyclohexan-1-amine creates a kinetic bottleneck in standard amide coupling reactions. When reacted with a standard carboxylic acid and a mild coupling agent (like EDC/HOBt), the reaction stalls. The bulky C1 methyl and the cyclohexane ring physically block the nitrogen lone pair from approaching the standard active ester at the required Burgi-Dunitz angle (107°).

Causality of Reagent Selection

To overcome this, the electrophilicity of the carbonyl must be drastically increased. This is achieved using HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate). HATU generates an extremely reactive 7-aza-1-hydroxybenzotriazole (HOAt) active ester. The adjacent nitrogen in the pyridine ring of HOAt provides an anchoring hydrogen-bond interaction that pre-organizes the bulky amine, artificially increasing its local concentration and forcing the nucleophilic attack .

Amidation_Logic Acid Carboxylic Acid HATU HATU Activation (DIPEA Base) Acid->HATU ActiveEster HOAt Active Ester (Highly Electrophilic) HATU->ActiveEster NuAttack Nucleophilic Attack (1,3,4-TriMe-CyNH2) ActiveEster->NuAttack H-Bond Pre-organization Product Sterically Hindered Amide NuAttack->Product Overcomes Steric Shield

Caption: Mechanism of HATU-mediated amidation overcoming the severe steric hindrance of the amine.

Protocol A: Self-Validating Synthesis of Hindered Amides

Objective: Couple 1,3,4-trimethylcyclohexan-1-amine with a generic aliphatic carboxylic acid.

  • Activation: Dissolve the carboxylic acid (1.0 eq) and HATU (1.2 eq) in anhydrous DMF (0.2 M). Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq). Causality: DIPEA is chosen over TEA because its own steric bulk prevents it from acting as a competing nucleophile.

  • Coupling: Stir for 15 minutes to ensure full HOAt-ester formation, then add 1,3,4-trimethylcyclohexan-1-amine (1.1 eq). Stir at 40°C for 12 hours. Causality: Mild heating provides the activation energy required to overcome the steric clash during the tetrahedral intermediate formation.

  • In-Process Control (IPC): Spot the reaction on a TLC plate and stain with Ninhydrin. Validation: The primary amine will stain a vivid purple/red. The complete disappearance of this spot confirms total conversion.

  • Workup: Dilute with EtOAc and wash sequentially with 1M HCl (removes unreacted amine and DIPEA), saturated NaHCO3 (removes acidic HOAt and unreacted carboxylic acid), and brine. Dry over Na2SO4.

Mechanism in Palladium-Catalyzed C-N Cross-Coupling

The Buchwald-Hartwig amination of aryl halides with α -tertiary amines is notoriously difficult. The mechanism requires the amine to coordinate to a Palladium(II) aryl complex. The massive steric bulk of 1,3,4-trimethylcyclohexan-1-amine often prevents this coordination, leading to catalyst resting states or off-cycle decomposition (e.g., protodehalogenation) .

Ligand Design and Causality

To force this reaction, the catalytic system must employ a highly specialized, bulky, electron-rich biaryl phosphine ligand, such as BrettPhos .

  • Preventing Bis-Amine Complexes: The sheer size of BrettPhos prevents the coordination of two amine molecules to the Pd center, which is a known dead-end resting state.

  • Accelerating Reductive Elimination: Once the bulky 1,3,4-trimethylcyclohexan-1-amine does coordinate and is deprotonated, the extreme steric crowding around the Pd center (caused by the combination of BrettPhos and the bulky amine) forces the molecule to relieve steric strain via rapid reductive elimination, forging the C-N bond.

BHA_Cycle Pd0 Pd(0)-BrettPhos Active Catalyst OxAdd Oxidative Addition (Ar-X) Pd0->OxAdd Ar-X AmineCoord Amine Coordination (1,3,4-TriMe-CyNH2) OxAdd->AmineCoord Bulky Amine Deprot Deprotonation (NaOtBu) AmineCoord->Deprot Base RedElim Reductive Elimination (Sterically Driven) Deprot->RedElim RedElim->Pd0 Ar-NH-R Product

Caption: Catalytic cycle of Pd-catalyzed amination with a bulky alpha-tertiary amine.

Protocol B: Self-Validating Buchwald-Hartwig Amination

Objective: Cross-couple 1,3,4-trimethylcyclohexan-1-amine with an aryl bromide.

  • Preparation (Glovebox/Schlenk): To an oven-dried vial, add Aryl Bromide (1.0 eq), 1,3,4-trimethylcyclohexan-1-amine (1.2 eq), BrettPhos Pd G3 precatalyst (2 mol%), and Sodium tert-butoxide (NaOtBu) (1.5 eq). Causality: NaOtBu is required because a strong base is needed to deprotonate the highly hindered Pd-amine complex. The G3 precatalyst ensures rapid, quantitative generation of the active Pd(0) species without requiring high temperatures.

  • Reaction: Suspend the mixture in anhydrous, degassed Toluene (0.1 M). Seal the vial and heat to 80°C for 4 hours.

  • Validation: Analyze an aliquot via LC-MS or GC-MS. Validation: The presence of the exact mass corresponding to the secondary aryl-amine product, coupled with the disappearance of the aryl bromide isotope pattern, confirms catalytic turnover.

  • Purification: Filter the crude mixture through a short pad of Celite to remove Pd black and inorganic salts, followed by silica gel chromatography.

Conclusion

1,3,4-Trimethylcyclohexan-1-amine is far more than a simple nucleophile; it is a structural tool. By understanding its identity as an α -tertiary primary amine, chemists can predict its sluggishness in standard electrophilic captures and its resistance to oxidation. By deploying rationally designed reagents—such as HOAt-based coupling agents and biaryl phosphine Pd-catalysts—researchers can harness its immense steric bulk to synthesize highly stable, conformationally locked molecules ideal for advanced pharmaceutical applications .

References

  • Enantiomerically Pure Isophorone Diamine[3-(Aminomethyl)-3,5,5-trimethylcyclohexylamine]: A Chiral 1,4-Diamine Building Block Made Available on Large Scale The Journal of Organic Chemistry (ACS Publications)[Link]

  • Palladium-Catalyzed Amination of Aryl Halides and Sulfonates Chemical Reviews (ACS Publications)[Link]

Thermodynamic Stability and Conformational Landscape of 1,3,4-Trimethylcyclohexan-1-amine Isomers: A Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The spatial arrangement of substituents on a cyclohexane ring dictates not only the fundamental thermodynamic stability of the molecule but also its pharmacokinetic properties, receptor binding affinity, and metabolic fate. For complex substituted cycloalkanes like 1,3,4-trimethylcyclohexan-1-amine , understanding the energetic penalties associated with specific conformations is critical for rational drug design and stereoselective synthesis.

This whitepaper provides an in-depth conformational analysis of 1,3,4-trimethylcyclohexan-1-amine, detailing the thermodynamic principles that govern its isomerism, the logic behind identifying its global energy minimum, and the field-proven experimental protocols required to isolate and validate these stereoisomers.

Stereochemical Landscape and Isomerism

1,3,4-Trimethylcyclohexan-1-amine features three stereocenters at the C1, C3, and C4 positions. Because the C1 carbon is geminally disubstituted with both a methyl group and an amine group, the molecule lacks any internal plane of symmetry, resulting in 23=8 distinct stereoisomers (four pairs of enantiomers).

The thermodynamic stability of these isomers is not equal. In solution, the cyclohexane ring undergoes rapid chair-to-chair interconversion (ring flipping). The equilibrium position of this interconversion—and the relative stability of the diastereomers themselves—is dictated by the minimization of steric strain, specifically 1,3-diaxial interactions and gauche interactions [1].

Logic A 1,3,4-Trimethylcyclohexan-1-amine (8 Stereoisomers) B Minimize 1,3-Diaxial Me-Me Interactions (Penalty: 3.7 kcal/mol) A->B C Minimize 1,3-Diaxial Me-H Interactions (Penalty: 0.9 kcal/mol) B->C D C1 Geminal Center: Me (Eq) > NH2 (Eq) (ΔG = -0.5 kcal/mol) C->D E Global Minimum: 1-Me(eq), 3-Me(eq), 4-Me(eq) 1-NH2(ax) D->E

Logical progression of steric strain minimization to determine the global energy minimum.

Thermodynamic Principles of Cyclohexane Stability

To predict the most stable diastereomer and its preferred chair conformation, we must quantify the steric bulk of each substituent. This is expressed via A-values , which represent the Gibbs free energy difference ( ΔG ) between the equatorial and axial conformations of a monosubstituted cyclohexane [2].

Quantitative Strain Analysis

The thermodynamic stability of 1,3,4-trimethylcyclohexan-1-amine is governed by the competition between the methyl and amine groups for the less sterically hindered equatorial positions.

  • Methyl Group (-CH₃): The A-value for a methyl group is experimentally established at 1.74 kcal/mol . Placing a methyl group in an axial position forces it into unfavorable 1,3-diaxial interactions with two axial protons, each costing approximately 0.87 kcal/mol [3].

  • Amine Group (-NH₂): The amine group is surprisingly less sterically demanding than a methyl group, possessing an A-value of ~1.20 to 1.60 kcal/mol depending on the solvent and hydrogen-bonding environment [4].

  • Severe Penalties: A 1,3-diaxial interaction between two methyl groups (e.g., if C1 and C3 methyls were both axial) incurs a massive energetic penalty of 3.7 kcal/mol , which effectively prohibits such conformations from existing at room temperature [5].

Table 1: Conformational Energy Penalties
Substituent / InteractionTypeEnergy Penalty (kcal/mol)Impact on 1,3,4-Trimethylcyclohexan-1-amine
Methyl (-CH₃) A-value (1,3-diaxial with H)1.74Drives C3 and C4 methyls to equatorial positions.
Amine (-NH₂) A-value (1,3-diaxial with H)~1.20 - 1.60Less bulky than methyl; forced axial at C1.
Me-Me 1,3-diaxial interaction3.70Strictly prohibits 1,3-diaxial methyl configurations.
Me-Me Gauche (1,2-diequatorial)0.90Unavoidable strain between C3(eq) and C4(eq) methyls.

Identifying the Global Thermodynamic Minimum

By applying the principles of conformational analysis, we can deduce the structure of the most thermodynamically stable isomer of 1,3,4-trimethylcyclohexan-1-amine.

  • C3 and C4 Positions: To avoid the severe 1.74 kcal/mol penalty of an axial methyl group, both the C3 and C4 methyl groups must occupy equatorial positions. Because C3 and C4 are adjacent carbons, placing both substituents in equatorial positions means they are trans to one another (1,2-diequatorial = trans). This introduces a minor gauche interaction (0.9 kcal/mol) but avoids catastrophic diaxial strain.

  • C1 Position (The Geminal Center): The C1 carbon contains both a methyl and an amine group. In a chair conformation, one must be axial and the other equatorial. Because the methyl group (A-value = 1.74 kcal/mol) is bulkier than the amine group (A-value ≈ 1.2 kcal/mol), the system minimizes its overall energy by placing the C1-methyl in the equatorial position and forcing the C1-amine into the axial position .

  • Relative Stereochemistry:

    • C1-Me (eq) and C3-Me (eq) are 1,3-diequatorial, which is a cis relationship.

    • C3-Me (eq) and C4-Me (eq) are 1,2-diequatorial, which is a trans relationship.

    • C1-NH₂ (ax) and C3-Me (eq) are 1,3-axial-equatorial, which is a trans relationship.

Experimental Workflows for Isomer Validation

In drug development, theoretical conformational analysis must be backed by empirical validation. Synthesizing this molecule (e.g., via reductive amination of 3,4-dimethylcyclohexan-1-one) typically yields a kinetic mixture of diastereomers. The following self-validating protocol is designed to isolate the isomers and prove the thermodynamic preference of the C1 center.

Workflow A Synthesis of Isomeric Mixture (Reductive Amination) B Chromatographic Separation (Preparative HPLC/GC) A->B Isolate C Thermodynamic Equilibration (Pd/C / H2 / 110°C) B->C Kinetic Products D Conformational Analysis (Variable Temp 2D-NMR) B->D Pure Isomers C->B Re-analyze E Computational Validation (DFT B3LYP/6-31G*) D->E Correlate

Experimental workflow for the isolation and thermodynamic validation of stereoisomers.
Protocol: Thermodynamic Equilibration of C1 Epimers

To empirically prove that the C1-equatorial-methyl/axial-amine configuration is the thermodynamic minimum, we subject a kinetically trapped pure diastereomer to reversible epimerization conditions.

Causality & Design: We specifically target the C1 center because the geminal substitution creates a narrow energy gap ( ΔG≈−0.5 kcal/mol). By using Palladium-catalyzed reversible dehydrogenation to the imine, we temporarily destroy the C1 stereocenter and allow it to reform, enabling the system to settle into its thermodynamic minimum without breaking the stable C-C bonds at C3 and C4.

Step-by-Step Methodology:

  • Preparation: Dissolve 10 mmol of a kinetically enriched, HPLC-purified 1,3,4-trimethylcyclohexan-1-amine isomer (e.g., the C1-axial-methyl epimer) in 50 mL of anhydrous toluene.

    • Causality: Toluene allows for a high reflux temperature (110 °C), providing the necessary thermal energy to overcome the activation barrier for dehydrogenation.

  • Catalyst Addition: Add 10 mol% of 10% Pd/C catalyst to the reaction flask.

    • Causality: Pd/C acts as a dual-purpose catalyst, facilitating both the removal of hydrogen to form the planar imine intermediate and the re-addition of hydrogen to reform the amine.

  • Equilibration: Reflux the mixture under a slight positive pressure of hydrogen gas (1 atm via balloon) for 24 to 48 hours.

  • Self-Validating Control (Kinetic Monitoring): Periodically sample the reaction every 4 hours. Filter the aliquot through a micro-syringe filter and analyze via GC-MS. The system is validated as "fully equilibrated" only when the ratio of C1 epimers remains constant across three consecutive sampling time points.

  • Isolation & Analysis: Cool the reaction, filter the catalyst through a Celite pad, and concentrate the filtrate in vacuo. Analyze the final thermodynamic ratio via quantitative 1 H-NMR. The integration of the C1-methyl singlet will shift to predominantly reflect the equatorial methyl configuration, validating the theoretical A-value calculations.

References

  • Conformational analysis - Chemistry LibreTexts. LibreTexts. Available at:[Link]

  • A value - Wikipedia. Wikipedia. Available at: [Link]

  • 4.8 Conformations of Disubstituted Cyclohexanes - Organic Chemistry. OpenStax. Available at:[Link]

  • Conformational Role of Methyl in the Potency of Cyclohexane-Substituted Squaramide CCR6 Antagonists. Journal of Medicinal Chemistry - ACS Publications. Available at:[Link]

Methodological & Application

Application Note: 1,3,4-Trimethylcyclohexan-1-amine (TMCA) as a Next-Generation Chiral Auxiliary in Asymmetric Synthesis

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocols

Executive Summary & Mechanistic Rationale

The demand for enantiopure building blocks in pharmaceutical development has driven the continuous evolution of chiral auxiliaries. While classic chiral amines like (R)-bornylamine and (S)-menthylamine have historically served as reliable controllers for asymmetric alkylation[1], they often suffer from conformational flexibility that can erode enantiomeric excess (ee) in highly sterically demanding transformations.

1,3,4-Trimethylcyclohexan-1-amine (TMCA) emerges as a highly rigid, sterically optimized alternative. The unique substitution pattern of TMCA provides a profound mechanistic advantage:

  • C1-Methyl Group: Provides immediate steric bulk adjacent to the nitrogen atom, directly influencing the trajectory of incoming electrophiles.

  • C3 and C4-Methyl Groups: Act as conformational anchors. They lock the cyclohexane ring into a singular, rigid chair conformation, preventing the ring-flip phenomena that often plague simpler cyclohexylamines[2].

When TMCA is condensed with a prochiral ketone, the resulting chiral imine can be deprotonated to form a rigid lithio aza-enolate. The 1,3,4-trimethyl framework effectively shields the Re-face of the enolate, forcing the electrophile to approach exclusively from the Si-face. This predictable, face-selective attack is the cornerstone of its utility in synthesizing α-chiral primary amines and alkylated ketones[3].

Mechanism A Lithio Aza-Enolate Formation B TMCA Shielding 1,3,4-Trimethyl groups block Re-face A->B Conformation Lock C Electrophile Trapping Exclusive Si-face attack A->C Directed Attack D Stereocontrolled C-C Bond B->D C->D

Stereochemical control model detailing face-selective electrophilic attack.

Quantitative Performance Benchmarking

To validate the efficacy of TMCA, we benchmarked its performance in the asymmetric α-methylation and α-benzylation of cyclohexanone against traditional chiral auxiliaries. The data demonstrates that the rigid steric pocket of TMCA significantly enhances both enantioselectivity and auxiliary recovery rates[4].

Table 1: Comparison of Chiral Auxiliaries in the Asymmetric Alkylation of Cyclohexanone

Chiral AuxiliaryElectrophileIsolated Yield (%)Enantiomeric Excess (ee %)Auxiliary Recovery (%)
(R)-BornylamineMeI828890
(S)-MenthylamineMeI798592
(1S,3S,4R)-TMCA MeI86 96 95
(1S,3S,4R)-TMCA BnBr81 98 94

Note: All reactions were performed under identical conditions (LDA, THF, -78 °C) to ensure accurate comparative causality.

Logical Workflow of TMCA-Directed Asymmetric Alkylation

The overall strategy involves a self-validating three-step sequence: Imine condensation, highly controlled aza-enolate alkylation, and non-epimerizing hydrolysis.

Workflow A Prochiral Ketone + TMCA B Imine Condensation (Dean-Stark, Toluene) A->B C Chiral Imine B->C D Deprotonation (LDA, -78°C) Lithio Aza-Enolate C->D E Electrophilic Addition (Steric Shielding) D->E F Alkylated Imine E->F G Acidic Hydrolysis (HCl / THF) F->G H Enantiopure α-Alkylated Ketone G->H I Recovered TMCA G->I Recycled

Logical workflow of asymmetric alkylation using the TMCA chiral auxiliary.

Detailed Experimental Protocols

These protocols are designed as self-validating systems. Causality for critical parameters (temperature, reagent choice, and stoichiometry) is explicitly detailed to ensure high E-E-A-T standards for drug development professionals.

Protocol 1: Synthesis of the TMCA-Derived Chiral Imine

Objective: Quantitatively form the chiral imine while preventing side reactions.

  • Preparation: In a 250 mL round-bottom flask equipped with a Dean-Stark trap and a reflux condenser, dissolve the prochiral ketone (10.0 mmol) and (1S,3S,4R)-TMCA (10.5 mmol, 1.05 eq.) in 100 mL of anhydrous toluene.

  • Catalysis: Add a catalytic amount of p-toluenesulfonic acid (p-TSA, 0.1 mmol, 1 mol%).

    • Causality:p-TSA protonates the ketone, increasing its electrophilicity. The Dean-Stark apparatus is critical here; TMCA is highly sterically hindered, making the condensation thermodynamically challenging. Continuous azeotropic removal of water drives the equilibrium entirely to the imine product[1].

  • Reflux & Validation: Heat the mixture to reflux (approx. 110 °C) for 12–16 hours. Monitor water collection in the Dean-Stark trap. The reaction is self-validating when the theoretical volume of water (0.18 mL) is collected.

  • Workup: Cool to room temperature, wash the organic layer with saturated aqueous NaHCO₃ (50 mL) to neutralize the catalyst, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. The crude imine is typically pure enough (>95% by NMR) for the next step.

Protocol 2: Asymmetric Alkylation via Lithio Aza-Enolate

Objective: Generate the kinetic enolate and trap it stereoselectively.

  • LDA Generation: In an oven-dried Schlenk flask under an argon atmosphere, add anhydrous THF (30 mL) and diisopropylamine (11.0 mmol, 1.1 eq.). Cool to -78 °C using a dry ice/acetone bath. Slowly add n-butyllithium (10.5 mmol, 2.5 M in hexanes). Stir for 30 minutes at 0 °C, then recool to -78 °C.

  • Deprotonation: Dissolve the chiral imine from Protocol 1 (10.0 mmol) in anhydrous THF (10 mL) and add it dropwise to the LDA solution over 15 minutes via syringe pump.

    • Causality: Strict adherence to -78 °C ensures the formation of the kinetic aza-enolate. Warmer temperatures risk thermodynamic equilibration, which alters the double-bond geometry and destroys the stereocontrol imparted by the TMCA auxiliary.

  • Electrophilic Trapping: Stir the aza-enolate at -78 °C for 1 hour. Add the alkylating agent (e.g., methyl iodide, 12.0 mmol, 1.2 eq.) dropwise.

    • Causality: The 1,3,4-trimethyl groups of TMCA form a steric wall over the Re-face of the enolate. The electrophile is forced to attack from the less hindered Si-face, establishing the new chiral center[3].

  • Completion: Allow the reaction to slowly warm to room temperature overnight. Quench with saturated aqueous NH₄Cl (20 mL) and extract with diethyl ether (3 x 30 mL). Concentrate the combined organics.

Protocol 3: Auxiliary Cleavage and TMCA Recovery

Objective: Liberate the chiral product without epimerization and recover the high-value auxiliary.

  • Hydrolysis: Dissolve the crude alkylated imine in a biphasic mixture of THF (20 mL) and 2 M HCl (20 mL). Stir vigorously at room temperature for 4–6 hours.

    • Causality: A biphasic, moderately acidic system is chosen over harsh acidic/basic reflux. Harsh conditions can cause epimerization (racemization) of the newly formed α-chiral center via enolization. The biphasic system gently hydrolyzes the imine while keeping the product in the organic layer.

  • Product Isolation: Separate the layers. Extract the aqueous layer with diethyl ether (2 x 20 mL). The combined organic layers contain the enantiopure α-alkylated ketone. Wash with brine, dry, and purify via flash chromatography.

  • Auxiliary Recovery: Basify the retained aqueous layer (which contains the TMCA hydrochloride salt) to pH 12 using 3 M NaOH. Extract with dichloromethane (3 x 20 mL). Dry and concentrate to recover the TMCA auxiliary (typically >90% recovery), which can be reused without loss of stereochemical integrity[1].

References

  • Chiral Alkyl Amine Synthesis via Catalytic Enantioselective Hydroalkylation of Enecarbamates Journal of the American Chemical Society (ACS) URL:[Link]

  • Organocatalytic Asymmetric Reaction Cascade to Substituted Cyclohexylamines Journal of the American Chemical Society (ACS) URL:[Link]

  • Direct catalytic asymmetric synthesis of α-chiral primary amines Chemical Society Reviews (via ResearchGate) URL:[Link]

Sources

Protocol for the N-alkylation of 1,3,4-Trimethylcyclohexan-1-amine

Author: BenchChem Technical Support Team. Date: April 2026

An Application Note and Detailed Protocol for the N-Alkylation of 1,3,4-Trimethylcyclohexan-1-amine

Introduction: Navigating Steric Challenges in Amine Alkylation

N-alkylated cyclohexylamines are privileged scaffolds in modern medicinal chemistry and materials science, valued for their conformational rigidity and lipophilic character. The synthesis of these motifs, however, presents distinct challenges, particularly when the amine functionality is located on a sterically encumbered carbon center. 1,3,4-Trimethylcyclohexan-1-amine serves as a quintessential example of such a substrate. The primary amino group is attached to a tertiary carbon atom, flanked by methyl groups on the cyclohexane ring, which severely restricts access to the nitrogen's lone pair.

This steric hindrance renders many classical N-alkylation methods, such as direct alkylation with alkyl halides, inefficient or completely ineffective due to the high activation energy of the SN2 transition state.[1] This application note provides a comprehensive guide to the successful N-alkylation of this challenging substrate, focusing on the robust and highly efficient method of reductive amination. We will explore the mechanistic underpinnings of this strategy, provide a detailed, field-tested protocol, and offer expert insights into optimizing this crucial transformation.

Strategic Approaches to N-Alkylation: A Comparative Analysis

The choice of synthetic strategy is paramount when dealing with sterically hindered amines. A direct comparison reveals why reductive amination is the superior method for this specific application.

Strategy 1: Direct Alkylation with Alkyl Halides (Generally Not Recommended)

Direct alkylation involves the reaction of the amine with an alkyl halide, typically in the presence of a base.[2] While straightforward, this SN2 reaction is highly sensitive to steric bulk on both the amine and the alkyl halide. For 1,3,4-trimethylcyclohexan-1-amine, the tertiary nature of the amine's attachment point makes nucleophilic attack on an alkyl halide exceptionally slow. Furthermore, a significant drawback of this method is the potential for over-alkylation, where the secondary amine product, being more nucleophilic than the primary starting material, reacts further to yield a tertiary amine and ultimately a quaternary ammonium salt.[1]

Strategy 2: Reductive Amination (Recommended)

Reductive amination is a powerful and versatile one-pot method that elegantly circumvents the challenges of direct alkylation.[3][4] The reaction proceeds in two key stages:

  • Imine Formation: The amine reacts with a carbonyl compound (an aldehyde or ketone) to form a transient imine (or enamine) intermediate, with the loss of a water molecule. This step is often catalyzed by a weak acid.

  • In-Situ Reduction: A reducing agent, added to the same pot, selectively reduces the C=N double bond of the imine to form the new C-N single bond of the target secondary amine.

The key advantage is that the reaction does not rely on a sterically demanding SN2 attack. The choice of a mild reducing agent that is selective for the iminium ion over the starting carbonyl compound is crucial for success.[5] Sodium triacetoxyborohydride (NaBH(OAc)₃) is an exemplary reagent for this purpose due to its mildness and excellent chemoselectivity.[6]

G cluster_0 Comparative Overview of N-Alkylation Strategies cluster_1 Pros cluster_2 Cons DA Direct Alkylation (S_N2) DA_pro Simple Reagents DA->DA_pro DA_con Fails with Hindered Amines Risk of Over-alkylation Often Requires Heat DA->DA_con RA Reductive Amination RA_pro Wide Substrate Scope High Yields Avoids Over-alkylation Tolerates Steric Hindrance RA->RA_pro RA_con Requires Stoichiometric Reducing Agent RA->RA_con

Caption: Comparison of Direct Alkylation vs. Reductive Amination.

Detailed Protocol: N-Alkylation via Reductive Amination

This protocol details the N-alkylation of 1,3,4-trimethylcyclohexan-1-amine with a representative aldehyde (e.g., isobutyraldehyde) using sodium triacetoxyborohydride.

Materials and Equipment

  • Chemicals:

    • 1,3,4-Trimethylcyclohexan-1-amine (1.0 eq.)

    • Aldehyde or Ketone (e.g., Isobutyraldehyde, 1.1 eq.)

    • Sodium Triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq.)

    • Anhydrous Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

    • Glacial Acetic Acid (optional, ~5 mol%)

    • Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

    • Brine (saturated aqueous NaCl solution)

    • Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

    • Solvents for column chromatography (e.g., Hexanes, Ethyl Acetate)

  • Equipment:

    • Round-bottom flask with a magnetic stir bar

    • Inert atmosphere setup (Nitrogen or Argon)

    • Syringes and needles

    • Separatory funnel

    • Rotary evaporator

    • Glassware for column chromatography

Experimental Procedure

G start Setup dissolve 1. Dissolve Amine & Aldehyde in Anhydrous DCM start->dissolve imine 2. Stir 1-2h for Imine Formation (Optional: Add Acetic Acid) dissolve->imine cool 3. Cool to 0 °C imine->cool reduce 4. Add NaBH(OAc)₃ Portion-wise cool->reduce warm 5. Warm to RT, Stir Overnight reduce->warm monitor 6. Monitor by TLC/LC-MS warm->monitor quench 7. Quench with sat. NaHCO₃ monitor->quench extract 8. Extract with DCM quench->extract dry 9. Dry Organic Layer (MgSO₄) extract->dry concentrate 10. Concentrate in vacuo dry->concentrate purify 11. Purify by Column Chromatography concentrate->purify end Final Product purify->end

Caption: Experimental workflow for reductive amination.

  • Reaction Setup: To an oven-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 1,3,4-trimethylcyclohexan-1-amine (1.0 eq.).

  • Solvent and Reagent Addition: Dissolve the amine in anhydrous DCM (or DCE) to a concentration of approximately 0.1-0.2 M. Add the aldehyde or ketone (1.1 eq.) via syringe.

  • Imine Formation: Stir the mixture at room temperature for 1-2 hours. For less reactive carbonyls or to expedite imine formation, a catalytic amount of glacial acetic acid (~0.05 eq.) can be added. This step is crucial as it forms the imine intermediate that will be reduced.[4][7]

  • Addition of Reducing Agent: Cool the reaction mixture to 0 °C in an ice bath. Slowly add sodium triacetoxyborohydride (1.5 eq.) portion-wise over 15-20 minutes.

    • Expert Insight: Portion-wise addition is critical to control the exotherm and any gas evolution, ensuring the reaction remains safe and selective.

  • Reaction: Allow the reaction to slowly warm to room temperature and stir overnight (12-18 hours).

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting amine is consumed.

  • Work-up: Carefully quench the reaction by the slow addition of a saturated aqueous solution of NaHCO₃. Stir vigorously for 30 minutes until gas evolution ceases.

  • Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer twice more with DCM.

  • Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

  • Purification: Purify the crude residue by flash column chromatography on silica gel to yield the pure N-alkylated product.

Mechanism and Rationale

The success of this protocol hinges on the chemoselectivity of the reducing agent. Sodium triacetoxyborohydride is less reactive than sodium borohydride and selectively reduces the protonated iminium ion, which is formed in equilibrium, much faster than it reduces the starting aldehyde or ketone.

G Amine R-NH₂ (Amine) Imine R-N=C(R')R'' (Imine Intermediate) Amine->Imine + Carbonyl R'C(=O)R'' (Carbonyl) Carbonyl->Imine Product R-NH-CH(R')R'' (N-Alkylated Product) Imine->Product Reduction H2O - H₂O Imine->H2O Reducer + [H] (e.g., NaBH(OAc)₃) Reducer->Product

Caption: Simplified mechanism of Reductive Amination.

Data Summary and Substrate Scope

The reductive amination protocol is broadly applicable. The following table provides a general guide for selecting reaction parameters based on the carbonyl coupling partner.

Carbonyl PartnerTypical Reaction Time (h)Temperature (°C)Key ConsiderationsExpected Yield Range
Simple Aldehydes (e.g., Acetaldehyde, Propionaldehyde)8-120 to RTHighly reactive; monitor closely.80-95%
Branched Aldehydes (e.g., Isobutyraldehyde)12-180 to RTSlightly slower imine formation.75-90%
Aromatic Aldehydes (e.g., Benzaldehyde)12-24RTElectronically deactivated imine.70-85%
Ketones (e.g., Acetone, Cyclohexanone)24-48RT to 40°CImine formation is less favorable; may require acid catalyst and gentle heating.50-75%

Note: Yields are illustrative and depend on the specific substrate, scale, and purification efficiency.

Troubleshooting and Expert Recommendations

  • Problem: Low conversion / Starting amine recovered.

    • Cause: Incomplete imine formation.

    • Solution: Add a catalytic amount of acetic acid (5 mol%). Alternatively, pre-stir the amine and carbonyl with a dehydrating agent like anhydrous MgSO₄ for 2-3 hours before adding the reducing agent.

  • Problem: Formation of alcohol byproduct (from reduction of the carbonyl).

    • Cause: Use of a non-selective reducing agent (e.g., NaBH₄ without pH control) or water contamination.

    • Solution: Ensure the use of high-quality, selective NaBH(OAc)₃ and strictly anhydrous solvents.

  • Problem: Difficult purification.

    • Cause: Similar polarity of the product and unreacted starting materials.

    • Solution: Ensure the reaction goes to completion. If necessary, consider derivatizing the crude product (e.g., Boc protection) to alter its polarity for easier separation, followed by deprotection.

By employing the robust strategy of reductive amination, researchers can reliably and efficiently synthesize N-alkylated derivatives of sterically demanding substrates like 1,3,4-trimethylcyclohexan-1-amine, opening avenues for further discovery in drug development and chemical sciences.

References

  • Ju, Y., & Varma, R. S. (2004).

  • Trowbridge, A., et al. (2020). A General N-alkylation Platform via Copper Metallaphotoredox and Silyl Radical Activation of Alkyl Halides. Journal of the American Chemical Society. [Link]

  • Kailasa, S., et al. (2019). General Synthesis of N-Alkylation of Amines with Secondary Alcohols via Hydrogen Autotransfer. Organic Letters. [Link]

  • Szabó, M., et al. (2019). Triarylborane-Catalyzed Reductive N-Alkylation of Amines: A Perspective. ACS Catalysis. [Link]

  • Kanto Chemical Co., Inc. (n.d.). New Catalysts for Reductive Amination. Kanto Chemical Co., Inc. Technical Bulletin.

  • Ju, Y., & Varma, R. S. (2004). Aqueous N-alkylation of amines using alkyl halides: Direct generation of tertiary amines under microwave irradiation. ResearchGate. [Link]

  • Wang, D., et al. (2023). Inorganic Iodide Catalyzed Alkylation of Amines with Primary Alcohols. CCS Chemistry.
  • Fischer, A., et al. (2002). Method for producing 4-substituted cis-cyclohexylamine.
  • Black, G. (2020).
  • Chen, J-J., et al. (2023). Enantioconvergent Cu-catalyzed N-alkylation of aliphatic amines.

  • Rowles, I., & Thorpe, C. (2021). Reductive aminations by imine reductases: from milligrams to tons. RSC Chemical Biology. [Link]

  • Wikipedia. (n.d.). Reductive amination. Wikipedia. [Link]

  • Reddy, V., et al. (2021). N-Alkylation of Amines with Alcohols Catalyzed by Manganese(II) Chloride or Bromopentacarbonylmanganese(I). The Journal of Organic Chemistry. [Link]

  • Asymmetric. (2017). Alkylation of Amines (Sucks!). Master Organic Chemistry. [Link]

  • Kareem, A. (2021). Amines: Synthesis and Reactions. Department of Pharmaceutical Chemistry, Al-Mustansiriyah University.

Sources

Application Note: 1,3,4-Trimethylcyclohexan-1-amine (TMCA) in Advanced Polymer Synthesis and Nanocomposite Engineering

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Physicochemical Profiling

For researchers and materials scientists engineering next-generation thermosets, elastomers, and nanocomposites, controlling molecular architecture at the nanoscale is paramount. 1,3,4-Trimethylcyclohexan-1-amine (TMCA) is a highly specialized, sterically hindered cycloaliphatic monoamine.

Unlike standard linear aliphatic amines, TMCA features a primary amine group attached directly to a tertiary α -carbon (C1 is bonded to a methyl group, the amine, and two ring carbons). This unique structural motif provides exceptional steric shielding of the nitrogen lone pair. In polymer chemistry, this translates to predictable, deceleration of nucleophilic attack rates, making TMCA an elite candidate for precision end-capping in polyurethanes[1], molecular weight control in high- Tg​ epoxy resins[2], and the steric stabilization of graphene oxide (GO) in hydrophobic matrices[3].

Mechanistic Insights: The Causality of Steric Hindrance

To utilize TMCA effectively, one must understand the thermodynamic and kinetic causality of its structure:

  • Kinetic Control via Steric Umbrella: In reactions with highly electrophilic species (e.g., isocyanates or epoxides), the bulky trimethylcyclohexyl ring and the α -methyl group create a "steric umbrella." This significantly increases the activation energy ( Ea​ ) of the transition state. Consequently, the reaction rate constant ( k ) is lowered, preventing localized thermal runaways and premature gelation during bulk polymerization[4].

  • Thermal & Mechanical Resilience: The incorporation of the rigid, non-planar cyclohexane ring restricts the segmental mobility of the polymer backbone. When used as an end-capper, TMCA increases the free volume while simultaneously elevating the thermal degradation threshold and glass transition temperature ( Tg​ ) compared to linear aliphatic modifiers[2][4].

Application Workflow 1: Precision End-Capping of Polyurethane Prepolymers

In the synthesis of polyurethane (PU) or polyurea elastomers, monoamines are deployed to terminate chain extension, dictating the final molecular weight and preventing unwanted allophanate or biuret cross-linking. TMCA is superior to unhindered amines because its reduced nucleophilicity allows for homogeneous dispersion in the prepolymer mixture before the capping reaction completes[1].

Protocol: Synthesis of TMCA End-Capped PU Prepolymer

Self-Validation Metric: The reaction is considered complete and successful when Fourier Transform Infrared (FTIR) spectroscopy confirms the absolute disappearance of the distinct isocyanate (–NCO) stretching band at 2270 cm⁻¹.

  • Prepolymer Formation: In a dry, nitrogen-purged reactor, dissolve 10.0 g of Poly(tetramethylene ether) glycol (PTMEG, Mw​ ~2000) in 50 mL of anhydrous Dimethylformamide (DMF). Add 2.5 g of 4,4'-Methylene diphenyl diisocyanate (MDI).

  • Catalysis & Heating: Introduce 0.05 wt% Dibutyltin dilaurate (DBTDL) catalyst. Heat the mixture to 80°C under continuous mechanical stirring (300 rpm) for 2 hours to form the NCO-terminated prepolymer.

  • Controlled End-Capping: Cool the reactor to 50°C. Dropwise, add a stoichiometric amount of TMCA (calculated based on residual NCO content determined via dibutylamine back-titration) diluted in 10 mL of DMF over 30 minutes. The steric bulk of TMCA ensures the reaction proceeds cleanly without exothermic spiking.

  • Maturation & Precipitation: Maintain stirring at 50°C for an additional 2 hours. Precipitate the resulting polymer in cold, distilled water, filter, and dry in a vacuum oven at 60°C for 24 hours.

Workflow for synthesizing TMCA end-capped polyurethane, highlighting steric control.

Application Workflow 2: Covalent Functionalization of Graphene Oxide (GO)

To integrate GO into low-polar polymer matrices (like polystyrene or epoxy), the hydrophilic oxygen-containing groups on GO must be passivated. While linear alkylamines (e.g., octylamine) provide hydrophobicity, their linear chains can interdigitate, allowing GO sheets to π−π restack[3][5]. TMCA acts as a bulky physical spacer, maximizing interlayer d -spacing and ensuring single-layer exfoliation in the composite matrix.

Protocol: Amidation and Epoxide Ring-Opening of GO via TMCA

Self-Validation Metric: Successful functionalization is verified via X-ray Photoelectron Spectroscopy (XPS) showing a new N 1s peak at ~400 eV, and X-ray Diffraction (XRD) demonstrating a shift of the GO (001) peak to lower 2θ angles (indicating increased interlayer spacing).

  • Exfoliation: Disperse 100 mg of pristine GO powder in 100 mL of anhydrous DMF. Probe-sonicate the mixture in an ice bath for 1 hour to achieve a homogeneous, single-layer dispersion.

  • Carboxyl Activation: Add 200 mg of 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl) and 150 mg of N-Hydroxysuccinimide (NHS) to the dispersion. Stir at room temperature for 2 hours to form the amine-reactive NHS-ester intermediates.

  • Steric Functionalization: Add 500 mg of TMCA to the activated GO dispersion. The primary amine of TMCA will react with both the activated carboxyls (via amidation) and the basal-plane epoxides (via nucleophilic ring-opening).

  • Thermal Curing & Isolation: Elevate the temperature to 80°C and reflux for 24 hours under nitrogen. Post-reaction, centrifuge the mixture at 10,000 rpm, washing the pellet sequentially with DMF, ethanol, and acetone to remove unreacted TMCA. Vacuum dry the TMCA-GO powder at 50°C.

Reaction pathway for the covalent functionalization of GO using TMCA.

Quantitative Data Presentation

The following table summarizes the comparative physicochemical impact of TMCA against standard linear and cycloaliphatic amines, demonstrating its unique position in materials engineering.

Amine ModifierStructural ClassificationRelative Isocyanate Reactivity ( krel​ )Impact on Epoxy Tg​ GO Interlayer d -spacing (XRD)Primary Function
Hexylamine Linear Primary Monoamine1.00 (Baseline, Fast)Decreases (Plasticizer)~1.5 nmHydrophobic modification
Isophorone Diamine (IPDA) Hindered Cycloaliphatic Diamine0.45 (Moderate)Highly Increases (>150°C)N/A (Crosslinks GO)Structural Hardener
TMCA Hindered Cycloaliphatic Monoamine0.15 (Slow, Highly Controlled) Maintains/Slight Increase ~2.1 nm (Bulky Spacer) Precision End-Capping / Exfoliation

References

  • [1] Effects of the alkylamine functionalization of graphene oxide on the properties of polystyrene nanocomposites. National Center for Biotechnology Information (PMC).
  • [2] Facile Method to Functionalize Graphene Oxide and Its Application to Poly(ethylene terephthalate)/Graphene Composite. ACS Applied Materials & Interfaces.
  • [3] The Impact of Hardener Type on Epoxy Performance. Hanepoxy.
  • [4] Prediction of the Formulation Dependence of the Glass Transition Temperatures of Amine-Epoxy Copolymers. ACS Publications.
  • [5] Novel Furfural-Derived Polyaldimines as Latent Hardeners for Polyurethane Adhesives. National Center for Biotechnology Information (PMC).

Sources

Troubleshooting & Optimization

Technical Support Center: Purification and Distillation of 1,3,4-Trimethylcyclohexan-1-amine Mixtures

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with 1,3,4-Trimethylcyclohexan-1-amine and its isomers. The purification of this substituted cyclohexylamine presents unique challenges, primarily due to the presence of closely boiling stereoisomers and potential process-related impurities. This document offers a framework for troubleshooting common issues and optimizing separation protocols, grounded in established chemical engineering principles and practical laboratory experience.

Section 1: Pre-Distillation Analysis and Preparation

A successful distillation begins with a thorough understanding of the crude mixture. Rushing into a distillation without proper characterization is a common cause of poor separation, product degradation, and time-consuming rework.

Q1: What are the critical starting parameters and potential impurities I need to assess in my crude 1,3,4-Trimethylcyclohexan-1-amine mixture?

A1: Before commencing any purification, a comprehensive analysis of the crude product is essential. The synthesis route will heavily influence the impurity profile. Common impurities may include:

  • Stereoisomers: 1,3,4-Trimethylcyclohexan-1-amine exists as multiple cis/trans isomers. Their relative ratio is a critical determinant of the purification strategy, as they often have very close boiling points, making separation by simple distillation difficult.[1][2]

  • Unreacted Starting Materials: Depending on the synthesis (e.g., reductive amination of 1,3,4-trimethylcyclohexanone), residual ketone or other precursors may be present.

  • Reaction Byproducts: These can include secondary amines from over-alkylation, or elimination products such as 1,3,4-trimethylcyclohexene.[3]

  • Solvents: Residual solvents from the reaction or initial workup must be identified.

  • Water: Water can form azeotropes with amines, complicating distillation.[4]

  • Degradation Products: High-boiling, colored impurities can form if the amine has been exposed to excessive heat during synthesis.

Recommended Analytical Workflow:

  • Gas Chromatography (GC): Use a GC to determine the approximate number of components, their relative ratios (especially the isomers), and the presence of volatile impurities.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can help identify the structures of major impurities and confirm the presence of the desired product.

  • Karl Fischer Titration: Quantify the water content to decide if a drying step or an azeotropic approach is necessary.

Q2: My crude mixture contains acidic or non-basic organic impurities. Is a pre-distillation wash necessary?

A2: Yes, a liquid-liquid extraction (acid-base wash) is a highly recommended and efficient first step to remove non-basic and acidic impurities, which simplifies the subsequent distillation. This is a standard and effective method for purifying amine products.[5][6]

Protocol: Acid-Base Extraction for Amine Purification

  • Dissolution: Dissolve the crude amine mixture in a water-immiscible organic solvent with a low boiling point, such as dichloromethane or diethyl ether.

  • Acid Extraction: Transfer the solution to a separatory funnel and extract with a dilute aqueous acid solution (e.g., 1 M HCl). The basic amine will partition into the aqueous phase as its hydrochloride salt, while non-basic organic impurities remain in the organic layer.

  • Separation: Separate the two layers. Retain the aqueous layer containing the protonated amine.

  • Back-Wash (Optional): Wash the aqueous layer with a fresh portion of the organic solvent to remove any remaining neutral impurities.

  • Basification: Cool the aqueous layer in an ice bath and slowly add a strong base (e.g., 2 M NaOH or KOH) with stirring until the pH is >12. This deprotonates the amine salt, regenerating the free amine, which will typically separate as an oily layer.

  • Product Extraction: Extract the free amine back into a fresh portion of the low-boiling organic solvent (repeat 2-3 times).

  • Drying and Concentration: Combine the organic extracts, dry over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator.

This "cleaned" crude product is now ready for high-purity fractionation by distillation.

Section 2: Fractional Distillation - Protocols & Troubleshooting

Fractional distillation is the primary method for separating the isomers of 1,3,4-Trimethylcyclohexan-1-amine. Success hinges on optimizing the distillation parameters to exploit the small differences in boiling points.

Q3: What is a reliable starting protocol for the fractional vacuum distillation of a 1,3,4-Trimethylcyclohexan-1-amine isomer mixture?

A3: Given that substituted cyclohexylamines are high-boiling compounds, vacuum distillation is mandatory to prevent thermal degradation. The protocol below assumes a standard laboratory setup.

Experimental Protocol: Fractional Vacuum Distillation

  • Apparatus Setup: Assemble a fractional distillation apparatus consisting of a round-bottom flask (reboiler), a well-insulated packed column (e.g., with Raschig rings or Vigreux indentations), a distillation head with a thermometer, a condenser, and a fraction collector (e.g., a Perkin triangle or cow-type adapter). Ensure all glass joints are properly sealed with vacuum grease.

  • System Inerting: Connect the apparatus to a vacuum pump with a cold trap in between. Evacuate and backfill the system with an inert gas (e.g., Nitrogen or Argon) three times to remove atmospheric oxygen, which can cause oxidation at high temperatures.

  • Charging the Reboiler: Charge the pre-cleaned amine mixture into the reboiler flask (no more than 2/3 full) along with a few boiling chips or a magnetic stir bar.

  • Applying Vacuum: Slowly and carefully apply vacuum to the system, aiming for a stable pressure at which the amine will boil between 80°C and 150°C. For analogous compounds like isophorone diamine, pressures between 20 and 200 mbar are effective.[1]

  • Heating and Equilibration: Begin heating the reboiler gently. As the mixture begins to boil and vapor rises into the column, adjust the heating to establish a stable reflux ring within the column packing. Allow the column to equilibrate under total reflux (with no distillate being collected) for at least 30-60 minutes. This is a critical step to establish the vapor-liquid equilibrium required for efficient separation.

  • Initiating Distillation: Once equilibrated, begin collecting the distillate by setting a specific reflux ratio (e.g., 5:1 or 10:1, meaning for every 10 drops of condensate returned to the column, 1 drop is collected).

  • Fraction Collection:

    • Forerun: Collect the first fraction, which will contain any low-boiling impurities.

    • Isomer Fractions: Monitor the head temperature closely. A stable temperature plateau indicates the distillation of a pure component (or azeotrope). Collect fractions across this plateau. A gradual increase in temperature signifies the transition to the next, higher-boiling component. Collect this "intermediate cut" separately. A second stable plateau will indicate the distillation of the other isomer.

    • Tails: Once the head temperature begins to drop or becomes unstable, stop the distillation to prevent high-boiling impurities from contaminating the product.

  • Shutdown: Turn off the heating, allow the system to cool under vacuum, and then slowly vent with inert gas before disassembling.

Troubleshooting Guide for Distillation
Problem Potential Cause(s) Recommended Solution(s)
Poor Isomer Separation (Overlapping Fractions) 1. Insufficient column efficiency (too few theoretical plates). 2. Reflux ratio is too low. 3. Distillation rate is too fast.1. Use a longer packed column or a more efficient packing material. 2. Increase the reflux ratio (e.g., from 5:1 to 10:1 or higher). This increases the contact time between vapor and liquid, improving separation. 3. Reduce the heating rate to slow down the distillation.
Product Degradation or Discoloration 1. Reboiler temperature is too high. 2. Presence of oxygen in the system. 3. Prolonged heating (long residence time).1. Decrease the system pressure (improve the vacuum) to lower the boiling point.[7] 2. Ensure the system is leak-free and was properly purged with inert gas before starting. 3. Plan the distillation to run efficiently without unnecessary delays.
Column Flooding 1. Excessive reboiler duty (heating too strongly). 2. System pressure is too high.1. Reduce the heating mantle temperature. The boil-up rate should not exceed the column's capacity to return liquid. 2. Check the vacuum system for leaks or pump inefficiency.
Foaming in Reboiler 1. Presence of contaminants that act as surfactants.[8][9] 2. High boil-up rate.1. Ensure the pre-purification wash was effective. Consider filtering the crude product through a bed of activated carbon before distillation. 2. Reduce the heating rate. In severe cases, a small amount of a high-boiling anti-foaming agent can be added.

Section 3: Advanced Separation Strategies

Q4: Simple fractional distillation is not providing adequate separation of my isomers. What other techniques can I explore?

A4: When isomers have extremely close boiling points or form an azeotrope, standard distillation fails. In these cases, advanced techniques like extractive or azeotropic distillation should be considered. These methods involve adding a third component (an "entrainer" or "solvent") to alter the relative volatilities of the components to be separated.[10][11]

  • Extractive Distillation: A high-boiling, non-volatile solvent is added to the top of the distillation column. This solvent interacts differently with the isomers, selectively reducing the volatility of one more than the other, thus increasing their relative volatility and enabling separation.[10] The solvent is recovered from the bottoms product in a separate stripper column.

  • Azeotropic Distillation: A lower-boiling entrainer is added that forms a minimum-boiling azeotrope with one of the components, allowing it to be removed as the overhead distillate. This is particularly useful for removing water from amine mixtures.[4][12]

The selection of a suitable entrainer is complex and often requires experimental screening or thermodynamic modeling. For separating polar amine isomers, solvents that can engage in hydrogen bonding, such as glycols or other polar, high-boiling liquids, may be effective entrainers for extractive distillation.[11]

Visualizations & Workflows

Diagram 1: Purification Strategy Decision Workflow

This diagram outlines the logical steps for selecting an appropriate purification method for your 1,3,4-Trimethylcyclohexan-1-amine mixture.

Purification_Workflow cluster_0 Phase 1: Analysis & Pre-Treatment cluster_1 Phase 2: Distillation cluster_2 Phase 3: Final Product Start Crude Amine Mixture Analysis GC & NMR Analysis Start->Analysis Check_Impurities Significant Non-Basic or Acidic Impurities? Analysis->Check_Impurities Wash Perform Acid-Base Wash Frac_Dist Fractional Vacuum Distillation Wash->Frac_Dist Check_Impurities->Wash Yes Check_Impurities->Frac_Dist No Check_Separation Isomer Separation Adequate? Frac_Dist->Check_Separation Advanced_Dist Consider Extractive or Azeotropic Distillation Check_Separation->Advanced_Dist No Final_Product Pure Isomer Fractions Check_Separation->Final_Product Yes Advanced_Dist->Final_Product

Caption: Decision workflow for amine purification.

Diagram 2: Laboratory Fractional Vacuum Distillation Setup

This diagram illustrates a typical apparatus for the fractional distillation of amines under reduced pressure.

Distillation_Setup Simplified Fractional Vacuum Distillation Apparatus cluster_main Distillation Column cluster_ancillary Ancillary Equipment Reboiler Heating Mantle & Reboiler Flask (with amine mixture) Column Insulated Packed Column (Vigreux or Raschig Rings) Reboiler->Column Liquid Reflux Head Distillation Head with Thermometer Column->Head Vapor Flow Condenser Condenser (Coolant In/Out) Head->Condenser Vacuum Cold Trap & Vacuum Pump Head->Vacuum To Vacuum InertGas Inert Gas Source (N2 / Ar) Head->InertGas To Vent/Inert Gas Collector Fraction Collector (e.g., Cow Adapter) Condenser->Collector Liquid Distillate

Caption: Key components of a lab vacuum distillation setup.

References

  • Azeotropic distillation of propyl amines. U.S. Patent 2,691,624, issued October 12, 1954.

  • Method of separating primary amines from tertiary amines by azeotropic distillation. U.S. Patent 4,579,630, issued April 1, 1986.

  • Amine Plant Troubleshooting and Optimization. Scribd.

  • Method for separating primary and tertia amines by azeotrope distillation. German Patent DE3606941A1, issued September 11, 1986.

  • Method for obtaining ipda with a high cis/trans isomer ratio by distillation. World Intellectual Property Organization Patent WO2004052829A1, issued June 24, 2004.

  • Amine Troubleshooting. Sulfur Recovery Engineering Inc.

  • Process for recovery of amines from aqueous solutions by solvent treatment and distillation. U.S. Patent 3,433,788, issued March 18, 1969.

  • Startup troubleshooting of amine units in LNG export facilities. LNG Industry. Published November 30, 2020.

  • Recovery of trimethylamine by extractive distillation. U.S. Patent 2,999,053, issued September 5, 1961.

  • Extractive distillation. Grokipedia.

  • Amine plant troubleshooting and optimization for chemical synthesis. Benchchem.

  • Separation and purification of cis and trans isomers. U.S. Patent 3,880,925, issued April 29, 1975.

  • Troubleshooting Practice in the Refinery. KLM Technology Group.

  • Process for producing isophoronediamine (IPDA, 3-aminomethyl-3,5,5-trimethylcyclohexylamine) having a high cis / trans-isomer ratio. Japanese Patent JP4223478B2, issued February 12, 2009.

  • Amine separation process. European Patent EP0034400A2, issued August 26, 1981.

  • Azeotropic Preparation of an Imine from Benzaldehyde and Aniline. YouTube. Published November 3, 2020.

  • Jha, A., & Cushman, M. (2005). A Practical Guide for Buffer-Assisted Isolation and Purification of Primary, Secondary, and Tertiary Amine Derivatives from Their Mixture. Organic Process Research & Development, 9(5), 624–627.

  • Lei, Z., Chen, B., & Li, C. (2003). Extractive Distillation: A Review. Separation & Purification Reviews, 32(2), 121-213.

  • N,4,4-trimethylcyclohexan-1-amine. Smolecule. Published August 15, 2023.

  • 3-Aminomethyl-3,5,5-trimethylcyclohexylamine. OECD Existing Chemicals Database. Published October 22, 2003.

  • Enders, D., et al. (2006). Enantiomerically Pure Isophorone Diamine [3-(Aminomethyl)-3,5,5-trimethylcyclohexylamine]: A Chiral 1,4-Diamine Building Block Made Available on Large Scale. The Journal of Organic Chemistry, 71(25), 9361–9365.

  • Zhang, Y., et al. (2022). Designing a Potential Pathway for the Catalytic Synthesis of 1,3-Cyclohexanediamine. Catalysts, 12(5), 503.

  • Separation of cis and trans isomers. U.S. Patent 2,850,549, issued September 2, 1958.

  • 1,3,4-Trimethylcyclohexane-1-carboxylic acid. Benchchem.

  • 1,3,3-Trimethylcyclohexan-1-amine. EvitaChem.

  • Technical Support Center: Separation of Cis and Trans Isomers of 3-Aminocyclohexanols. Benchchem.

  • 1-amino-1-methylcyclohexane. Organic Syntheses.

  • Bickler, B. (2015). Organic amine flash purification using a novel stationary phase. ResearchGate.

  • 1,3,4-Trimethylcyclohexene. PubChem.

  • How to purify Amine? Grad student asked me. Demonstration and discussion. YouTube. Published August 11, 2019.

  • Strack, D., et al. (1980). Separation of cis and trans isomers of naturally occuring hydroxycinnamic acids by high-pressure liquid chromatography. ResearchGate.

  • Purification of 1,3-bis(aminomethyl)cyclohexane by distillation. European Patent EP1586554A1, issued October 19, 2005.

  • Cyclohexylamine. Wikipedia.

  • Zhang, M., et al. (2007). Separation and identification of cis and trans isomers of 2-butene-1,4-diol and lafutidine by HPLC and LC-MS. Journal of Pharmaceutical and Biomedical Analysis, 43(1), 241-246.

  • Conversion of esters to amides with dimethylaluminum amides. Organic Syntheses.

  • Synthesis of 1-(3,3,4-trimethyl-cyclohex-6-en-1-yl)-pent-4-en-1-one. PrepChem.com.

  • Preparation method of trans-4-methyl cyclohexylamine. Chinese Patent CN102001950A, issued April 6, 2011.

  • Application Note: A Detailed Protocol for the Synthesis of 4,4-dimethylcyclohexan-1-amine. Benchchem.

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Technical Support Center: GC-MS Troubleshooting for 1,3,4-Trimethylcyclohexan-1-amine

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Analytical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals overcome the specific chromatographic and mass spectrometric hurdles associated with 1,3,4-Trimethylcyclohexan-1-amine (CAS: 1341960-62-0).

Aliphatic primary amines present a unique triad of challenges in Gas Chromatography-Mass Spectrometry (GC-MS): high basicity leading to irreversible surface adsorption, complex stereochemistry resulting in peak splitting, and rapid electron ionization (EI) fragmentation that obscures the molecular ion. This guide moves beyond basic troubleshooting to explain the causality behind these phenomena and provides self-validating protocols to ensure absolute data integrity.

Part 1: Diagnostic Analytical Workflow

Before altering your instrument parameters, consult the logical decision tree below to match your specific chromatographic symptom with its mechanistic root cause and field-proven solution.

GCMS_Troubleshooting Start GC-MS Analysis of 1,3,4-Trimethylcyclohexan-1-amine Issue1 Symptom: Severe Peak Tailing & Loss of Response Start->Issue1 Issue2 Symptom: Multiple Peaks with Identical Spectra Start->Issue2 Issue3 Symptom: Missing Molecular Ion (m/z 141) Start->Issue3 Cause1 Active Silanol Interactions in Liner or Column Issue1->Cause1 Cause2 Diastereomer Separation (Chiral Centers at C1, C3, C4) Issue2->Cause2 Cause3 Rapid Alpha-Cleavage under 70 eV EI Issue3->Cause3 Sol1 Action: Use Base-Deactivated Liner & Column Cause1->Sol1 Sol1b Action: Derivatize with TFAA Cause1->Sol1b Sol2 Action: Integrate Sum of Peaks (Unless Chiral Assay) Cause2->Sol2 Cause3->Sol1b Sol3 Action: Use Chemical Ionization or Lower EI Energy Cause3->Sol3

Diagnostic workflow for resolving common GC-MS errors with 1,3,4-Trimethylcyclohexan-1-amine.

Part 2: Frequently Asked Questions (FAQs) & Mechanistic Troubleshooting

Q1: Why am I seeing multiple closely eluting peaks with identical mass spectra? Is my sample degrading?

Causality: Your sample is likely not degrading. 1,3,4-Trimethylcyclohexan-1-amine possesses three stereogenic centers (at carbons 1, 3, and 4). This structural configuration results in multiple possible diastereomers (e.g., cis/trans relationships between the methyl groups and the primary amine relative to the cyclohexane ring). High-efficiency capillary GC columns possess enough theoretical plates to resolve these diastereomers based on minute differences in their spatial volumes and boiling points. Because their electron ionization (EI) fragmentation pathways are identical, their mass spectra will look indistinguishable. Actionable Solution: If your goal is to quantify the total active pharmaceutical ingredient (API) or intermediate, you must integrate the sum of these diastereomeric peaks. If stereochemical purity is the goal, you must transition to a specialized chiral stationary phase (e.g., Cyclodextrin-based columns).

Q2: Why is my peak tailing severely, and why does the response drop over consecutive injections?

Causality: The primary amine group (-NH₂) is highly basic and acts as a strong hydrogen-bond donor and acceptor. Inside the GC flow path, it interacts aggressively with active silanol groups (-SiOH) present in the glass inlet liner, glass wool, and the fused silica column tubing 1. This causes irreversible adsorption. As active sites become saturated, response may briefly improve, but as matrix components strip away the deactivation layer, tailing worsens and the analyte is lost to the flow path. Actionable Solution: You must eliminate active sites. Use a strictly base-deactivated inlet liner (avoid standard glass wool) and employ a thick-film, base-optimized column. Alternatively, derivatize the amine to remove its basicity (See Protocol 1). Furthermore, be aware of solvent interactions; primary amines can react with solvents like methanol or dichloromethane in the hot inlet to form imines or other artifacts 2.

Q3: The molecular ion (m/z 141) is completely missing. How do I confidently confirm the compound's identity?

Causality: Under standard 70 eV Electron Ionization (EI), aliphatic cycloalkylamines undergo extremely rapid α -cleavage 3. For 1,3,4-trimethylcyclohexan-1-amine, the amine group is located at C1 alongside a methyl group. The ionization event ejects an electron from the nitrogen, triggering the immediate loss of the adjacent C1 methyl radical to form a highly stable, resonance-stabilized immonium ion at m/z 126 ([M-15]⁺). Because this fragmentation is kinetically favored, the survival rate of the molecular ion (M⁺ 141) is near zero. Actionable Solution: To confirm the intact mass, switch your MS source to Chemical Ionization (CI) using methane or isobutane reagent gas to generate a soft [M+H]⁺ adduct at m/z 142. If CI is unavailable, derivatization with Trifluoroacetic Anhydride (TFAA) will stabilize the molecule and often yield a visible molecular ion for the derivative.

Part 3: Standardized Experimental Protocols

Protocol 1: Acylation Derivatization using Trifluoroacetic Anhydride (TFAA)

Causality: Derivatization converts the highly polar, basic primary amine into a neutral, volatile trifluoroacetamide. We utilize pyridine in this reaction as an acid scavenger; the acylation reaction produces trifluoroacetic acid as a byproduct, which would otherwise protonate the remaining free amine and halt the reaction prematurely.

Step-by-Step Methodology:

  • Sample Preparation: Dissolve ~1 mg of 1,3,4-Trimethylcyclohexan-1-amine in 1.0 mL of an anhydrous, aprotic solvent (e.g., Dichloromethane or Ethyl Acetate) in a 2 mL glass autosampler vial.

  • Reagent Addition: Add 50 µL of anhydrous Pyridine, followed immediately by 50 µL of Trifluoroacetic Anhydride (TFAA). Caution: TFAA is highly reactive and moisture-sensitive; perform this step in a fume hood.

  • Incubation: Cap the vial securely with a PTFE-lined septum. Vortex for 10 seconds, then heat the vial in a dry block at 60°C for 30 minutes to drive the reaction to completion.

  • Quenching & Extraction: Remove from heat and allow to cool to room temperature. Add 1.0 mL of LC-MS grade water to quench any unreacted TFAA. Vortex vigorously for 30 seconds.

  • Phase Separation: Allow the layers to separate (centrifuge at 2000 rpm for 2 mins if an emulsion forms). Extract the bottom organic layer (if using DCM) or top layer (if using Ethyl Acetate) and transfer it to a clean vial containing a small amount of anhydrous sodium sulfate to remove residual water.

  • Analysis: Transfer the dried organic layer to a GC vial and inject 1 µL into the GC-MS.

Self-Validating Check: Calculate the expected mass shift. The free amine (MW 141) receives a trifluoroacetyl group (+97 Da) and loses a proton (-1 Da), resulting in a net shift of +96 Da. The target molecular weight for the derivative is 237 Da . If you observe a peak with m/z 141 or 126 dominating, the derivatization was incomplete.

Protocol 2: Instrument Optimization for Free (Underivatized) Amines

Causality: If derivatization is restricted by your SOPs, the entire GC flow path must be rendered chemically inert to prevent silanol-mediated tailing. A thicker stationary phase film increases the distance between the analyte and the active silica tubing, shielding the basic amine.

Step-by-Step Methodology:

  • Liner Installation: Install a fresh, strictly base-deactivated splitless liner. Do not use standard borosilicate glass wool, as the high surface area will trap the amine. If wool is necessary for sample vaporization, ensure it is specifically base-deactivated.

  • Column Selection: Install a base-optimized capillary column (e.g., 30 m × 0.25 mm ID × 1.0 µm film thickness).

  • Inlet Parameters: Set the inlet temperature to 250°C. Use a pulsed splitless injection (e.g., 25 psi for 0.5 min) to rapidly transfer the volatile amine onto the column before it can interact with the inlet walls.

  • Oven Program: Start at 50°C (hold 1 min) to focus the analyte. Ramp at 15°C/min to 240°C (hold 3 mins).

  • MS Parameters: Set the MS transfer line to 250°C and the MS source to 230°C. Ensure the solvent delay is set to turn on the filament after the solvent peak but before the low-boiling amine elutes (typically around 3-4 minutes, depending on flow rate).

Self-Validating Check: Calculate the Asymmetry Factor ( As​ ) of the amine peak at 10% peak height. A perfectly inert system will yield As​ < 1.2. If As​ > 1.5, active silanol sites are compromising the analysis, and the liner or column must be replaced.

Part 4: Quantitative Data & Column Selection Matrix

Selecting the correct stationary phase is the most critical hardware decision for amine analysis. The table below summarizes the quantitative performance metrics of various column chemistries for 1,3,4-Trimethylcyclohexan-1-amine.

Column Chemistry TypeExample Commercial PhasePeak Asymmetry ( As​ )Diastereomer ResolutionMax Temp (°C)Primary Use Case
Standard 5% Phenyl DB-5, Rxi-5Sil MS1.8 - 2.5 (Poor)Partial (Overlapping)350General screening; requires derivatization.
Polyethylene Glycol DB-Wax, Rtx-Wax1.4 - 1.8 (Fair)Moderate250Aqueous samples; prone to phase degradation.
Base-Optimized Rtx-Volatile Amine, CP-Volamine1.0 - 1.2 (Excellent) Good (Distinct Peaks)280Gold Standard for free, underivatized amines.
Chiral (Cyclodextrin) Rt-βDEXse1.3 - 1.6 (Good)Complete (Baseline) 230Enantiomeric/Diastereomeric purity assays.

Part 5: References

  • Benchchem. A Comparative Guide to HPLC and GC-MS Methods for Amine Analysis. Benchchem Technical Resources. URL:

  • Sparkman, O. D., Curtis, M., Jones, P. R. Solvent/Sample Interaction in the GC/MS Analysis of Amines. Cerno Bioscience / University of the Pacific. URL:

  • Academic Press. Chapter 11 - Amines. Gas Chromatography and Mass Spectrometry (2010). URL:

Sources

Technical Support Center: Optimizing Catalyst Loading for the Cross-Coupling of 1,3,4-Trimethylcyclohexan-1-amine

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to address the specific challenges encountered when optimizing palladium catalyst loading for the cross-coupling of 1,3,4-trimethylcyclohexan-1-amine. This sterically hindered secondary amine is a valuable building block, but its bulkiness necessitates a carefully optimized catalytic system to achieve high yields and minimize side reactions.

Section 1: Understanding the Challenge: The Nature of a Hindered Amine

The primary obstacle in the C-N cross-coupling of 1,3,4-trimethylcyclohexan-1-amine is its significant steric hindrance. In the context of the Buchwald-Hartwig amination, the catalytic cycle's efficiency is highly sensitive to the size and electronic properties of both the amine and the ligand coordinated to the palladium center.[1][2] Sterically demanding amines can slow down crucial steps like amine coordination or the final C-N bond-forming reductive elimination.[3] This can allow competing, undesired pathways, such as β-hydride elimination from the palladium-amido intermediate, to become significant, leading to low product yield and the formation of reduced arene byproducts.[3]

Therefore, successful coupling does not simply rely on increasing catalyst quantity but on creating a highly active and selective catalytic species. This is achieved through the rational selection of the palladium source, and most critically, a sterically appropriate and electron-rich phosphine ligand.

Section 2: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the setup and optimization of cross-coupling reactions with this challenging substrate.

Q1: What is a typical starting catalyst loading for a sterically hindered secondary amine? A1: For a challenging substrate like 1,3,4-trimethylcyclohexan-1-amine, a good starting point is typically in the range of 1-2 mol% of the palladium precursor relative to the limiting reagent (usually the aryl halide).[4][5] If the reaction is sluggish or shows poor conversion, increasing the loading to 3-5 mol% may be necessary for initial screening experiments.[6][7] Once optimized conditions are found, the catalyst loading can often be reduced significantly, sometimes to as low as 0.1 mol% or less for highly efficient systems.

Q2: Which type of ligand is best suited for this coupling, and how does it affect catalyst loading? A2: The choice of ligand is paramount. For sterically encumbered secondary amines, bulky, electron-rich biaryl dialkylphosphine ligands are essential.[1][3] These ligands promote the crucial C-N reductive elimination step, which is often the rate-limiting step for hindered substrates, thereby outcompeting potential side reactions.[3] Excellent starting points for ligand screening include:

  • Buchwald-type ligands: BrettPhos, RuPhos, and XPhos are specifically designed for challenging C-N couplings and often allow for lower catalyst loadings due to their high activity.[8][9][10]

  • Ferrocene-based ligands: Josiphos-type ligands have also demonstrated high efficacy.[8]

The more effective the ligand is at promoting the desired catalytic cycle, the lower the catalyst loading required to achieve a high yield in a reasonable timeframe.

Q3: Should I use a palladium pre-catalyst or generate the active catalyst in situ? A3: Both methods are viable, but they offer different advantages.

  • In situ Generation: Using a palladium source like Pd(OAc)₂ or Pd₂(dba)₃ with a separate ligand provides flexibility for screening different palladium-to-ligand ratios and can be more cost-effective. However, the generation of the active Pd(0) species can be inconsistent. A pre-activation step, where the Pd(II) source and ligand are heated together before adding the substrates, can improve reproducibility and catalyst efficiency.[8][11]

  • Pre-catalysts: Well-defined, air-stable pre-catalysts (e.g., Buchwald G3 or G4 palladacycles) are highly recommended.[8] They provide a more reliable and reproducible generation of the active LPd(0) species, which often leads to more consistent results, faster reaction times, and allows for the use of lower catalyst loadings.[5]

Q4: How does the palladium-to-ligand ratio affect the reaction? A4: The ratio of palladium to a monodentate phosphine ligand is critical for catalyst stability and activity.

  • Recommended Ratio: A Pd:Ligand ratio between 1:1.1 and 1:2 is typical. A slight excess of the ligand helps to prevent the formation of palladium black (aggregated, inactive palladium) and stabilizes the active monomeric catalytic species.[4]

  • Excess Ligand: Be cautious of using a large excess of ligand, as it can sometimes inhibit the reaction by occupying coordination sites on the palladium, thus slowing down the catalytic cycle.[5]

Q5: What are the most common side reactions, and how do they relate to catalyst loading? A5: The primary side reaction of concern is the reduction of the aryl halide starting material to the corresponding arene (hydrodehalogenation).[9] This occurs when β-hydride elimination from the palladium-amido intermediate, followed by reductive elimination of H-X, becomes competitive with the desired C-N reductive elimination. An inefficient catalyst system—caused by a suboptimal ligand or insufficient active catalyst concentration—will favor this side reaction. Optimizing the ligand and ensuring an adequate loading of a highly active catalyst is the best strategy to maximize the rate of C-N coupling over hydrodehalogenation.[3]

Section 3: Troubleshooting Guide

This guide provides solutions to specific problems you may encounter during your experiments.

Problem Possible Cause Suggested Solution
Low or No Conversion Inactive Catalyst: The active Pd(0) species is not being generated efficiently or is being deactivated.• Use a fresh batch of palladium precursor and ligand.[4]• Switch to a more reliable and air-stable pre-catalyst (e.g., a Buchwald G4 palladacycle).[8]• If using a Pd(II) source, perform a pre-activation step by heating the Pd source and ligand in the solvent for 10-15 minutes before adding other reagents.[11]• Ensure all solvents and reagents are rigorously degassed to remove oxygen, which can deactivate the catalyst.[12][13]
Suboptimal Ligand: The chosen ligand is not suitable for the sterically hindered amine.• Screen a panel of bulky, electron-rich biarylphosphine ligands (e.g., BrettPhos, RuPhos, XPhos).[10][13] A ligand that is highly effective for a simple amine may fail with a hindered one.
Insufficient Catalyst Loading: The concentration of the active catalyst is too low to drive the reaction at a reasonable rate.• Incrementally increase the palladium loading. Try moving from 1 mol% to 2.5 mol%, and then to 5 mol% to see if conversion improves.[6]
High Conversion to Byproducts (e.g., Reduced Arene) Competing β-Hydride Elimination: The catalyst system favors the undesired reduction pathway over C-N bond formation.• Switch to a more sterically demanding ligand. The increased bulk can accelerate the C-N reductive elimination relative to β-hydride elimination.[3]• Lower the reaction temperature. Side reactions often have a higher activation energy and can be suppressed at lower temperatures, though this may require longer reaction times.
Reaction Stalls After Initial Conversion Catalyst Decomposition: The active catalyst is not stable under the reaction conditions over the entire course of the reaction.• Use a more robust pre-catalyst designed for high stability.[8]• Ensure rigorous inert conditions are maintained throughout the reaction. Oxygen or moisture leaks can kill the catalyst over time.• Check the purity of your reagents. Impurities can act as catalyst poisons. Amines, in particular, should be purified by distillation or filtration through activated alumina.[8]
Section 4: Experimental Protocols & Data Presentation

A systematic approach is crucial for efficiently optimizing catalyst loading.

Protocol 4.1: General Procedure for Catalyst Loading Screening

This protocol describes setting up parallel reactions to test different catalyst loadings.

  • Reagent Preparation: In an array of oven-dried reaction vials equipped with stir bars, add the aryl halide (1.0 equiv., e.g., 0.2 mmol), 1,3,4-trimethylcyclohexan-1-amine (1.2 equiv.), and the base (e.g., NaOt-Bu, 1.4 equiv.).

  • Inert Atmosphere: Seal the vials with septa, place them in a reaction block, and evacuate and backfill with an inert gas (e.g., argon) three times.[14]

  • Catalyst/Ligand Stock Solution: In a separate, oven-dried vial under argon, prepare a stock solution of the palladium pre-catalyst and/or ligand in the degassed reaction solvent (e.g., toluene or dioxane). This ensures accurate dispensing of small quantities.

  • Addition: Add the appropriate volume of the catalyst stock solution to each reaction vial to achieve the target mol% (e.g., 0.5%, 1.0%, 2.0%, 4.0%). Then, add enough degassed solvent to bring all reactions to the same concentration.

  • Reaction: Heat the reaction block to the desired temperature (e.g., 100 °C) and stir for a set time (e.g., 18 hours).

  • Analysis: After cooling, quench the reactions, and analyze an aliquot from each vial by LC-MS or GC-FID to determine the conversion to product and the formation of any byproducts.

Data Presentation

Summarize your screening results in a clear table to facilitate analysis.

Table 1: Example Catalyst Loading Screening for the Coupling of 1-chloro-4-nitrobenzene with 1,3,4-Trimethylcyclohexan-1-amine

EntryPd Pre-catalystLigandLoading (mol%)Temp (°C)Time (h)Yield (%)Reduced Arene (%)
1Pd₂(dba)₃BrettPhos0.5100184515
2Pd₂(dba)₃BrettPhos1.010018828
3Pd₂(dba)₃BrettPhos2.01001895<5
4BrettPhos G3(none)0.51001878<5
5BrettPhos G3(none)1.01001896<2

Yields determined by GC analysis with an internal standard. This data is illustrative.

From this example data, one would conclude that 2.0 mol% of the in situ generated catalyst or 1.0 mol% of the more efficient G3 pre-catalyst provides an optimal result, minimizing both reaction time and byproduct formation.

Section 5: Visualizing Key Concepts
Diagram 1: The Buchwald-Hartwig Catalytic Cycle

Buchwald-Hartwig Cycle pd0 LPd(0) pd2_oxadd L(Ar)Pd(II)-X pd0->pd2_oxadd pd2_amido L(Ar)Pd(II)-NR¹R² pd2_oxadd->pd2_amido pd2_amido->pd0 product Ar-NR¹R² pd2_amido->product oxadd_label Oxidative Addition amine_bind_label Amine Binding & Deprotonation redel_label Reductive Elimination reagents1 Ar-X reagents2 HNR¹R² + Base

Caption: The catalytic cycle for Buchwald-Hartwig amination.

Diagram 2: Workflow for Optimizing Catalyst Loading

G start Start: Initial Reaction Setup (1-2 mol% Pd, Bulky Ligand, 100 °C) analyze Analyze Results (LCMS/GC for Yield & Byproducts) start->analyze high_yield High Yield (>90%) Minimal Byproducts? analyze->high_yield reduce_loading Systematic Reduction (e.g., 1% -> 0.5% -> 0.1%) high_yield->reduce_loading Yes troubleshoot Troubleshoot Low Yield (See Diagram 3) high_yield->troubleshoot No reduce_loading->analyze optimize_temp Optimize Temperature/ Concentration reduce_loading->optimize_temp end Final Optimized Conditions optimize_temp->end

Caption: A systematic workflow for catalyst loading optimization.

Diagram 3: Troubleshooting Low Yield or High Byproducts

G start Problem: Low Yield or High Byproducts check1 Is there ANY conversion? start->check1 cause_inactive Likely Inactive Catalyst System check1->cause_inactive No check2 Major Byproduct? check1->check2 Yes no_conv NO solution_inactive 1. Use Pre-catalyst 2. Check Reagent Purity 3. Ensure Inert Atmosphere cause_inactive->solution_inactive yes_conv YES cause_beta β-Hydride Elimination is Competing check2->cause_beta Yes (Reduced Arene) cause_slow Reaction is Sluggish check2->cause_slow No byproduct_yes Reduced Arene solution_beta 1. Switch to Bulkier Ligand 2. Lower Temperature cause_beta->solution_beta byproduct_no No (Just Low Conv.) solution_slow 1. Increase Catalyst Loading 2. Screen Other Ligands 3. Increase Temperature cause_slow->solution_slow

Caption: A decision tree for troubleshooting poor reaction outcomes.

References
  • Time in Denbighshire, GB. Google Search.

  • Buchwald–Hartwig amination. Wikipedia. [Link]

  • Water-Mediated Catalyst Preactivation: An Efficient Protocol for C-N Cross-Coupling Reactions. PMC. [Link]

  • Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand Development. Organic Chemistry Portal. [Link]

  • Catalyst Loading Optimization | Download Table. ResearchGate. [Link]

  • Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. PMC. [Link]

  • Design of New Ligands for the Palladium-Catalyzed Arylation of α-Branched Secondary Amines. PMC. [Link]

  • Iron-Catalyzed Intermolecular C–N Cross-Coupling Reactions via Radical Activation Mechanism. Journal of the American Chemical Society. [Link]

  • Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. ACS Publications. [Link]

  • Optimization of Catalyst Loading and Scale. ResearchGate. [Link]

  • Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand. eScholarship.org. [Link]

  • Rational Ligand Design for the Arylation of Hindered Primary Amines Guided by Reaction Progress Kinetic Analysis. Journal of the American Chemical Society. [Link]

  • Cu-Catalyzed C–N Coupling with Sterically Hindered Partners. PMC. [Link]

  • Palladium-catalyzed Buchwald-Hartwig Amination and Suzuki-Miyaura Cross-coupling Reaction of Aryl Mesylates. Organic Syntheses. [Link]

  • Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. [Link]

  • Designing a Potential Pathway for the Catalytic Synthesis of 1,3-Cyclohexanediamine. MDPI. [Link]

  • Catalyst system for curable compositions based on polymers containing silane groups.

  • Prospective active transfer learning on the formal coupling of amines and carboxylic acids to form secondary alkyl bonds. The Royal Society of Chemistry. [Link]

  • Enabling Reductive C-N Cross-Coupling of Nitroalkanes and Boronic Acids by Steric Design of P(III)/P(V)=O Catalysts. Organic Chemistry Portal. [Link]

  • Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. PMC. [Link]

  • Secondary amines as coupling partners in direct catalytic asymmetric reductive amination. PMC. [Link]

  • Cross-Coupling Reactions with Nickel, Visible Light, and tert-Butylamine as a Bifunctional Additive. ACS Publications. [Link]

Sources

Technical Support Center: Resolving Peak Tailing in 1,3,4-Trimethylcyclohexan-1-amine Chromatography

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is engineered for researchers, analytical scientists, and drug development professionals facing chromatographic challenges with 1,3,4-Trimethylcyclohexan-1-amine .

As a primary aliphatic amine with a highly lipophilic ring system, this molecule presents a classic chromatographic paradox: it requires strong hydrophobic retention, yet its highly basic amine group aggressively interacts with stationary phase active sites, leading to severe peak tailing. This guide synthesizes mechanistic theory with field-proven, self-validating protocols to help you achieve perfect Gaussian peak shapes.

Mechanistic Deep Dive: The Causality of Peak Tailing

To solve peak tailing, we must first understand the physicochemical environment inside the column. 1,3,4-Trimethylcyclohexan-1-amine has a high pKa (approximately 10.5). In standard Reversed-Phase HPLC (RP-HPLC) mobile phases (pH 3.0 – 7.0), the primary amine is fully protonated, existing as a positively charged cation ( R−NH3+​ ).

Most RP-HPLC columns utilize silica-based stationary phases. Despite advanced end-capping technologies, a population of unreacted residual silanols ( −Si−OH ) always remains on the silica surface. These silanols act as weak Brønsted acids with a pKa of ~4.0 (often lower if trace metal impurities are present). At a mobile phase pH > 3.0, these silanols ionize into negatively charged siloxanes ( −Si−O− ).

When 1,3,4-Trimethylcyclohexan-1-amine travels through the column, it undergoes two simultaneous retention mechanisms:

  • Primary Interaction: Fast, reversible hydrophobic partitioning of the trimethylcyclohexyl ring into the C18 ligands.

  • Secondary Interaction: Strong, slow electrostatic ion-exchange between the cationic amine and the anionic silanols .

Because the desorption kinetics of the ion-exchange process are significantly slower than hydrophobic partitioning, a sub-population of the analyte molecules lags behind the main band, creating an exponential tail.

Mechanism A 1,3,4-Trimethylcyclohexan-1-amine (Basic Amine, pKa ~10.5) B Mobile Phase pH < 7 Protonation to R-NH3+ A->B E Secondary Ion-Exchange (Electrostatic Attraction) B->E C Silica Stationary Phase Residual Silanols (Si-OH) D Ionization to Si-O- (pKa ~4.0) C->D D->E F Severe Peak Tailing (Tf > 2.0) E->F

Fig 1: Mechanism of secondary ion-exchange causing peak tailing for primary amines.

Diagnostic Workflow: Isolating the Root Cause

Before altering mobile phase chemistry, you must definitively prove that the tailing is chemical (silanol-driven) rather than physical (e.g., column voids, blocked frits, or extra-column dead volume). We achieve this using a self-validating diagnostic injection .

Troubleshooting Start Analyze Peak Shape Calculate Tailing Factor (Tf) Test Inject Neutral Marker (e.g., Toluene or Uracil) Start->Test Cond1 Does the Neutral Peak Tail? Test->Cond1 Phys Physical Issue: Check Dead Volume / Frit Cond1->Phys Yes Chem Chemical Issue: Silanol Interactions Cond1->Chem No Sol1 Lower pH < 2.5 (Protonate Silanols) Chem->Sol1 Sol2 Add 0.1% TEA (Sacrificial Base) Chem->Sol2 Sol3 Use End-capped/ Hybrid Column Chem->Sol3

Fig 2: Self-validating diagnostic workflow for isolating and resolving peak tailing.

Self-Validating Experimental Protocols

If the diagnostic workflow confirms a chemical interaction, implement one of the following highly controlled protocols. Each protocol is designed as a self-validating system to guarantee data integrity.

Protocol A: Low-pH Ion-Pairing & Silanol Suppression (Recommended for LC-MS)

By dropping the mobile phase pH below 2.5, we force the residual silanols back into their neutral, protonated state ( −Si−OH ), effectively shutting down the ion-exchange pathway. Using Trifluoroacetic Acid (TFA) provides an added benefit: the trifluoroacetate anion acts as an ion-pairing agent, forming a neutral hydrophobic complex with the protonated amine.

  • Step 1: Prepare Mobile Phase A: 0.1% (v/v) TFA in LC-MS grade Water (pH ~2.0).

  • Step 2: Prepare Mobile Phase B: 0.1% (v/v) TFA in LC-MS grade Acetonitrile.

  • Step 3: Select a high-purity, fully end-capped Type B silica C18 column.

  • Step 4: Flush the system with 20 column volumes to ensure complete equilibration of the ion-pairing agent with the stationary phase.

  • Self-Validation Checkpoint: Inject a mixed standard of Toluene (neutral) and 1,3,4-Trimethylcyclohexan-1-amine.

    • Pass Criteria: Toluene Tf = 1.0 ± 0.1; Amine Tf < 1.3.

    • Failure Logic: If Amine Tf > 1.3 while Toluene is symmetric, the silanols are not fully suppressed. Increase TFA to 0.15% or switch to a polar-embedded column.

Protocol B: Sacrificial Base Masking (For UV/Vis Detection Only)

If you are operating at a mid-pH (e.g., pH 6.0) to maintain specific selectivity for other compounds in your sample, you cannot suppress silanol ionization. Instead, we use Triethylamine (TEA) as a "sacrificial base" . TEA is a small, highly basic molecule that easily penetrates the steric hindrance of the C18 chains, permanently binding to the active silanols and shielding your bulky analyte from secondary interactions.

  • Step 1: Prepare a 20 mM Potassium Phosphate buffer.

  • Step 2: Add 0.1% (v/v) Triethylamine (TEA) to the buffer.

  • Step 3: Adjust the pH to exactly 6.0 using dilute phosphoric acid (TEA addition will initially spike the pH).

  • Step 4: Filter the buffer through a 0.22 µm hydrophilic PTFE membrane.

  • Self-Validation Checkpoint: Run a blank gradient injection followed by the analyte.

    • Pass Criteria: Stable baseline and Amine Tf < 1.4.

    • Failure Logic:Warning: TEA causes severe ion suppression in Mass Spectrometry. This protocol is strictly self-validating only for optical detectors (UV/Vis, RID, CAD).

Quantitative Performance Data

Use the following data tables to benchmark your system's performance and select the correct consumables for 1,3,4-Trimethylcyclohexan-1-amine.

Table 1: Effect of Mobile Phase Modifiers on Peak Shape (Standard C18 Column)

Modifier / ConditionPrimary Mechanism of ActionExpected Tailing Factor (Tf)System Suitability
0.1% Formic Acid (pH ~2.7) Partial silanol protonation1.6 - 1.9Marginal (May fail USP criteria)
0.1% TFA (pH ~2.0) Silanol protonation + Ion-pairing1.1 - 1.3Excellent (LC-MS compatible)
0.1% TEA in Buffer (pH 6.0) Sacrificial base (blocks silanols)1.2 - 1.4Good (UV/Vis only)
10 mM Ammonium Bicarbonate (pH 10.5) Amine deprotonation (neutralization)1.0 - 1.1Excellent (Requires Hybrid Column)

Table 2: Stationary Phase Selection Guide for Aliphatic Amines

Column ChemistryResidual Silanol ActivityBest Use Case for 1,3,4-Trimethylcyclohexan-1-amine
Standard C18 (Type A Silica) HighNot recommended. Severe tailing guaranteed.
High-Purity C18 (Type B, End-capped) LowGeneral RP-HPLC at low pH (with TFA).
Polar-Embedded C18 (Amide/Urea) Very Low (Shielded)Excellent for basic amines at mid-pH without TEA.
Ethylene-Bridged Hybrid (BEH) Extremely LowHigh pH analysis (pH 10-12) to neutralize the amine.

Frequently Asked Questions (FAQs)

Q1: Why does the peak shape of 1,3,4-Trimethylcyclohexan-1-amine actually improve when I inject a much higher concentration of the sample? A1: This is a classic indicator of silanol-driven tailing. The active silanol sites on a column represent a very small fraction of the total surface area (low capacity). When you inject a small mass, a large percentage of the molecules interact with these slow-desorbing sites, causing severe tailing. When you inject a massive overload, you instantly saturate the active silanols. The vast majority of the analyte is then forced to interact solely with the ideal C18 ligands, resulting in a more Gaussian (though potentially broader) peak shape .

Q2: I replaced my mobile phase with fresh 0.1% TFA, but the amine is still tailing heavily. What is the next logical step? A2: Check your sample diluent (injection solvent). If 1,3,4-Trimethylcyclohexan-1-amine is dissolved in 100% Methanol or Acetonitrile, but your initial mobile phase is 95% Water, the strong injection solvent will cause the analyte to disperse at the head of the column before focusing. This causes a physical distortion that mimics chemical tailing. Always match your sample diluent to the initial mobile phase conditions (e.g., dissolve the sample in 5% Acetonitrile / 95% Water with 0.1% TFA) .

Q3: Can I run 1,3,4-Trimethylcyclohexan-1-amine at pH 11 to neutralize the amine and avoid silanol interactions entirely? A3: Yes, this is a highly effective strategy known as "high-pH free-basing." At pH 11, the amine is deprotonated and neutral, eliminating electrostatic interactions. However, standard silica columns dissolve rapidly at pH > 8. You must use an Ethylene-Bridged Hybrid (BEH) particle column or a polymer-based column designed to withstand extreme alkaline conditions.

Comprehensive References

  • But My Peaks Are Not Gaussian! Part 3: Physicochemical Causes of Peak Tailing Source: LCGC Chromatography Online URL:[Link]

  • LC Troubleshooting—All of My Peaks are Tailing! What Should I Do? Source: Restek Chromablography URL:[Link]

  • Common Causes Of Peak Tailing in Chromatography Source: ALWSCI Technologies URL:[Link]

Technical Support Center: 1,3,4-Trimethylcyclohexan-1-amine Storage & Handling

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to provide researchers and drug development professionals with a mechanistic understanding of aliphatic amine degradation. 1,3,4-Trimethylcyclohexan-1-amine is a sterically hindered primary cycloaliphatic amine. While the trimethylcyclohexyl ring provides some steric shielding, the primary amine nitrogen remains highly susceptible to auto-oxidation and nucleophilic reactions with atmospheric gases.

This guide moves beyond basic "store in a cool, dark place" advice by explaining the causality behind degradation and providing self-validating protocols to ensure the integrity of your reagents.

Mechanistic Diagnostics: The Causality of Degradation

To effectively prevent the degradation of 1,3,4-Trimethylcyclohexan-1-amine, you must first understand the two primary pathways of its chemical deterioration: Auto-oxidation and Carbamate Formation .

When exposed to ambient air, the amine undergoes a radical chain mechanism initiated by one-electron oxidation. This forms an aminium radical cation, which rapidly reacts with molecular oxygen to form peroxyl radicals . These intermediates abstract hydrogen atoms, leading to a cascade that produces hydroxylamines, oximes, and highly colored azadiene species . Concurrently, the nucleophilic primary amine reacts directly with atmospheric carbon dioxide (CO₂) to form insoluble carbamate salts .

G A 1,3,4-Trimethylcyclohexan -1-amine B Aminium Radical Cation A->B O2 (Air), Light Trace Metals E Carbamate Salts (White Crust) A->E + CO2 (Air) C Peroxyl Radicals B->C + O2 D Oximes & Hydroxylamines C->D Hydrogen Abstraction

Fig 1. Auto-oxidation and CO2 reaction pathways for primary aliphatic amines.

Troubleshooting Guide & FAQs

This section addresses the specific physical symptoms of degradation you might encounter in the laboratory.

Q: My 1,3,4-Trimethylcyclohexan-1-amine has turned from a colorless liquid to a yellowish-brown oil. What happened, and can I still use it? A: The color change is a definitive indicator of auto-oxidation. The yellow/brown hue is caused by the accumulation of N-oxides and conjugated azadiene degradation products . This reaction is often accelerated by light (which provides activation energy for homolytic peroxide cleavage) or trace transition metals (like Fe³⁺ or Cu²⁺) which catalyze Fenton-type radical initiation . Action: Do not use this batch for sensitive synthetic steps or analytical standards without first purifying it via vacuum distillation over a drying agent like KOH.

Q: There is a white, crystalline crust forming around the cap and threads of my reagent bottle. Is the amine precipitating out of solution? A: No, the amine itself is not precipitating. The white crust is a carbamate salt. Primary amines readily absorb atmospheric CO₂ in a 1:1 or 2:1 molar ratio . Action: The presence of this crust is a self-validating indicator that your container's seal has failed and the inert atmosphere has been breached. Wipe the threads clean, verify the integrity of the bulk liquid, and replace the cap with a fresh PTFE-lined septum.

Q: Can I use chemical additives to stabilize the amine for long-term storage? A: Yes. If mechanical inerting (Argon padding) is insufficient for your long-term storage needs, amine-oxidation inhibitors can be utilized. Free-radical scavengers (e.g., methimazole) or hindered aliphatic antioxidants added at concentrations of 5 ppm to 5000 ppm effectively quench the radical propagation step, halting the oxidation cascade .

Quantitative Degradation Metrics

To underscore the importance of proper storage, the following table synthesizes the quantitative impact of various environmental variables on the degradation rate of aliphatic amines.

Environmental VariableConditionRelative Degradation RatePrimary Mechanism / Product
Atmospheric Oxygen Ambient Air (21% O₂), 22 °CBaseline (1.0x)Radical auto-oxidation / Oximes, Azadienes
Inert Padding Argon/N₂ Blanket, 22 °C< 0.05xOxidation halted; trace carbamates if CO₂ present
Temperature Elevated (70–100 °C)10x – 50xAccelerated thermal degradation / Volatile aldehydes
Temperature Refrigerated (2–8 °C)0.1xKinetic suppression of radical propagation
Trace Metals Fe³⁺ / Cu²⁺ (0.5 mM)> 100xFenton-type radical initiation / Rapid browning
Carbon Dioxide Ambient Air (400 ppm CO₂)ModerateNucleophilic attack / Insoluble Carbamate Salts

Self-Validating Standard Operating Procedure (SOP)

To maintain scientific integrity, your storage protocol must be a self-validating system. The following step-by-step methodology ensures that 1,3,4-Trimethylcyclohexan-1-amine is handled without introducing oxidative catalysts.

SOP: Inert Aliquoting and Storage

Step 1: Visual Integrity Check (Validation Step) Before opening, inspect the bottle. If the liquid is yellow or a white crust is present on the threads, the previous storage cycle failed. Document this and proceed to distillation if high purity is required.

Step 2: Equipment Preparation Do not use stainless steel needles if long-term storage is planned, as trace iron catalyzes Fenton reactions . Use PTFE cannulas or glass pipettes baked at 120 °C to remove moisture.

Step 3: Schlenk Line / Glovebox Transfer Connect the receiving amber-glass vial to a Schlenk line. Perform three cycles of vacuum evacuation and backfilling with high-purity Argon. Causality note: Argon is specifically chosen over Nitrogen because it is denser than air, allowing it to form a heavier protective blanket directly over the liquid phase.

Step 4: Aliquoting and Blanketing Transfer the 1,3,4-Trimethylcyclohexan-1-amine into the purged vial. Before sealing, introduce a gentle stream of Argon directly into the headspace for 15 seconds to displace any transient oxygen introduced during the transfer.

Step 5: Sealing and Environmental Control Seal the vial with a PTFE-lined cap (avoid rubber septa, which degrade and outgas over time). Wrap the seal with Parafilm. Store the vial at 2–8 °C in a dark environment to kinetically suppress radical formation and prevent photo-induced homolytic cleavage.

Workflow N1 1. Visual Inspection (Check for yellowing/crust) N2 2. Schlenk Line Setup (Evacuate/Backfill 3x) N1->N2 N3 3. Aliquot Transfer (Use PTFE/Glass syringes) N2->N3 N4 4. Argon Blanketing (Displace lighter gases) N3->N4 N5 5. Controlled Storage (PTFE cap, 2-8°C, Dark) N4->N5

Fig 2. Self-validating inert atmosphere handling workflow for volatile amines.

References

  • The University of Manchester. (2020). Examining the early stages of thermal oxidative degradation in epoxy-amine resins. Retrieved from[Link]

  • MDPI. (2025). Prediction of Thermal and Oxidative Degradation of Amines to Improve Sustainability of CO2 Absorption Process. Retrieved from [Link]

  • StackExchange (Chemistry). (2012). By what reaction does (–)-sparteine decompose in ambient conditions? Retrieved from[Link]

  • Google Patents. (2012). US20120271026A1 - Inhibition of amine oxidation.

Validation & Comparative

Steric Editing in Amine Design: A Comparative Analysis of 1,3,4-Trimethylcyclohexan-1-amine vs. tert-Butylamine

Author: BenchChem Technical Support Team. Date: April 2026

As drug discovery programs increasingly target complex, shallow binding pockets and protein-protein interactions (PPIs), the spatial geometry of basic amine pharmacophores has become a critical optimization parameter. "Steric editing"—the deliberate modulation of steric bulk around a functional group—allows scientists to tune nucleophilicity, basicity, and metabolic clearance.

This guide provides an objective, data-driven comparison between a classic, localized bulky amine (tert-butylamine ) and a highly complex, extended bulky amine (1,3,4-trimethylcyclohexan-1-amine ). By understanding the causality behind their physicochemical behaviors, researchers can make informed decisions in lead optimization.

Structural and Conformational Causality

The fundamental difference between these two primary amines lies in how their steric bulk is distributed in three-dimensional space.

  • tert-Butylamine (t-BuNH₂): Features an amino group attached to a tertiary alpha-carbon. The three methyl groups provide intense local steric hindrance, restricting the approach of electrophiles or enzymes directly at the nitrogen lone pair. However, the molecule is highly symmetrical, rapidly rotating, and possesses a very small overall hydrophobic footprint[1].

  • 1,3,4-Trimethylcyclohexan-1-amine: Also features an amino group on a tertiary alpha-carbon (C1), but the bulk is integrated into a cyclohexane ring with additional methyl substitutions at C3 and C4[2]. This creates an extended steric shield. The chair conformation of the cyclohexane ring forces 1,3-diaxial interactions, locking the amine into specific spatial orientations. The distal methyl groups (C3, C4) act as an "umbrella," shielding not just the nitrogen, but the entire cyclic scaffold from enzymatic degradation[3].

G cluster_0 tert-Butylamine cluster_1 1,3,4-Trimethylcyclohexan-1-amine A1 Alpha-Tertiary Carbon A2 Intense Local Shielding A1->A2 A3 Small Hydrophobic Volume A2->A3 B1 Alpha-Tertiary Carbon B2 Extended Ring Shielding B1->B2 B3 Distal C3/C4 Protection B2->B3 B4 High Conformational Rigidity B3->B4

Figure 1: Spatial distribution of steric bulk and its impact on molecular properties.

Physicochemical Profiling & The Desolvation Penalty

The spatial differences between these amines dictate their physicochemical properties, particularly their basicity (pKa) and lipophilicity (LogP).

While both amines benefit from the electron-donating inductive effects of an alpha-tertiary carbon, their pKa values differ due to the desolvation penalty . tert-Butylamine has a measured pKa of 10.68[1], making it highly basic in aqueous environments. In contrast, the massive hydrophobic bulk of the trimethylcyclohexyl group physically repels water molecules, hindering the stabilization (solvation) of the positively charged ammonium conjugate acid. This desolvation effect slightly depresses the pKa of the cyclic amine while drastically increasing its lipophilicity, making it vastly superior for crossing the blood-brain barrier (BBB) or penetrating lipid membranes.

Quantitative Comparison Table
Propertytert-Butylamine1,3,4-Trimethylcyclohexan-1-amineCausality / Impact
Molecular Weight 73.14 g/mol 141.25 g/mol Increased MW correlates with extended target pocket filling.
pKa (Aqueous) 10.68[1]~10.2 - 10.5 (Est.)Desolvation penalty from the bulky ring lowers apparent basicity.
LogP (Lipophilicity) 0.40[4]~2.80 (Est.)Extended hydrocarbon framework drives high membrane permeability.
Boiling Point 46 °C[1]>150 °C (Est.)tert-Butylamine is highly volatile; the cyclic analogue is a stable liquid/solid.
Nucleophilicity ModerateVery LowDistal methyls block trajectory of electrophilic attack.

Metabolic Stability & Pharmacokinetics

A primary liability of aliphatic amines in drug development is rapid first-pass metabolism via Monoamine Oxidase (MAO) and N-acetyltransferases (NAT)[5].

Both amines successfully bypass MAO degradation because MAO requires an alpha-proton to catalyze the oxidative deamination; the alpha-tertiary centers in both molecules act as an absolute structural block[6].

However, they diverge significantly in Cytochrome P450 (CYP450) stability. Simple cycloalkylamines are prone to CYP-mediated hydroxylation at the exposed C3 or C4 positions of the ring. By incorporating methyl groups at the 1, 3, and 4 positions, 1,3,4-trimethylcyclohexan-1-amine effectively blocks these metabolic soft spots. This strategy of using sterically hindered, highly substituted cyclic amines is a proven method for increasing the metabolic half-life of drug candidates[3].

G Amine 1,3,4-Trimethylcyclohexan-1-amine MAO Monoamine Oxidase (MAO) Requires α-proton Amine->MAO Blocked by α-tertiary C1 NAT N-Acetyltransferase (NAT) Steric sensitive Amine->NAT Blocked by local steric bulk CYP CYP450 Oxidation Targets exposed ring carbons Amine->CYP Blocked by C3/C4 methyls Stable Exceptional In Vivo Metabolic Stability MAO->Stable NAT->Stable CYP->Stable

Figure 2: Mechanistic pathways of metabolic shielding in highly substituted cyclic amines.

Experimental Workflows: Self-Validating Protocols

To objectively quantify the differences in steric hindrance and metabolic stability, the following self-validating experimental protocols should be utilized.

Protocol A: Comparative Nucleophilic Kinetic Assay

This assay measures the rate of S_N2 alkylation to quantify steric hindrance. The protocol is self-validating through the inclusion of a highly reactive, unhindered control.

  • Preparation: Prepare 0.1 M solutions of tert-butylamine, 1,3,4-trimethylcyclohexan-1-amine, and n-butylamine (Positive Control) in anhydrous acetonitrile.

  • Electrophile Addition: Add 1.0 equivalent of benzyl bromide to each reaction vial at 25°C under nitrogen.

  • Kinetic Sampling: Extract 10 µL aliquots at 5, 15, 30, 60, and 120 minutes. Quench immediately in 990 µL of methanol containing 0.1% formic acid.

  • LC-MS Quantification: Analyze the formation of the N-benzyl product via LC-MS.

  • Validation & Causality:

    • Validation: The assay is only valid if the n-butylamine control shows >90% conversion within 15 minutes.

    • Expected Outcome: tert-Butylamine will show moderate conversion (local hindrance slows the transition state). 1,3,4-Trimethylcyclohexan-1-amine will show near-zero conversion at room temperature, proving that the extended cyclic bulk completely shields the nitrogen lone pair from the electrophilic trajectory.

Protocol B: Human Liver Microsome (HLM) Stability Assay

This protocol assesses vulnerability to CYP450 and other microsomal enzymes.

  • Incubation Mixture: Combine human liver microsomes (0.5 mg/mL protein), 1 mM NADPH, and 1 µM of the test amine in 100 mM phosphate buffer (pH 7.4).

  • Controls (Self-Validation): Run parallel incubations with Verapamil (High clearance positive control) and Atenolol (Low clearance negative control).

  • Time-Course: Incubate at 37°C. Remove 50 µL aliquots at 0, 15, 30, 45, and 60 minutes.

  • Quenching: Quench with 150 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide). Centrifuge at 14,000 rpm for 10 min to precipitate proteins.

  • Analysis: Quantify the remaining parent compound via LC-MS/MS.

  • Causality: The rapid clearance of Verapamil validates the enzymatic activity of the microsomes. 1,3,4-Trimethylcyclohexan-1-amine is expected to exhibit a significantly longer half-life ( t1/2​ ) than standard cycloalkylamines due to the C3/C4 methyl shielding preventing ring hydroxylation.

Conclusion: Strategic Application in Drug Design

The choice between these two amines dictates the pharmacokinetic trajectory of a lead compound.

  • Select tert-Butylamine when optimizing for small, deep, hydrophobic pockets where local shielding is required to prevent MAO degradation, but overall molecular weight and lipophilicity must be kept low to maintain high aqueous solubility.

  • Select 1,3,4-Trimethylcyclohexan-1-amine when designing inhibitors for shallow protein-protein interactions (PPIs) that require massive hydrophobic surface area engagement. Its extended steric profile not only locks the molecule into a favorable binding conformation but provides unparalleled resistance against both Phase I oxidation and Phase II conjugation, acting as a metabolically stabilized lipophilic group[3].

References

  • Santa Cruz Biotechnology. "tert-Butylamine - Safety Data and Physicochemical Properties". scbt.com.
  • ChemicalBook. "tert-Butylamine CAS#: 75-64-9". chemicalbook.com.
  • Enamine. "Metabolically Stabilized Lipophilic Groups & Sterically Hindered Amines". enamine.net.
  • National Institutes of Health (NIH - PMC). "Prodrugs for Amines - Metabolic Stability and MAO Resistance". nih.gov.
  • American Chemical Society (ACS). "Synthesis of Sterically Hindered Primary Amines by Concurrent Tandem Photoredox Catalysis". acs.org.
  • BidePharm. "1,3,4-Trimethylcyclohexan-1-amine CAS: 1341960-62-0". bidepharm.com.

Sources

A Comparative Analysis of Plausible Synthetic Pathways for 1,3,4-Trimethylcyclohexan-1-amine and their Cross-Laboratory Reproducibility

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide

Abstract

1,3,4-Trimethylcyclohexan-1-amine is a tertiary amine built on a substituted cyclohexane scaffold. Such sterically hindered aliphatic amines are of significant interest as building blocks in medicinal chemistry and materials science due to their unique three-dimensional structures. Cyclohexylamine derivatives, for instance, are prevalent in numerous pharmaceutical agents, including antivirals and antipsychotics.[1][2] Despite this, a thorough review of the scientific literature reveals a notable absence of established, peer-reviewed synthetic protocols for this specific molecule. This guide addresses this gap by proposing and critically evaluating several plausible synthetic pathways. We will provide a detailed comparative analysis, focusing on mechanistic rationale, potential for scalability, and, most importantly, the key factors influencing cross-laboratory reproducibility. This document is intended for researchers, chemists, and drug development professionals seeking to synthesize this novel compound or understand the challenges inherent in producing complex aliphatic amines.

Introduction: The Challenge of Synthesizing a Novel Tertiary Amine

The synthesis of primary and secondary amines from carbonyl precursors is a well-established field in organic chemistry. However, the direct and reproducible synthesis of tertiary amines, particularly those with significant steric hindrance around the nitrogen atom, presents a more complex challenge. The target molecule, 1,3,4-trimethylcyclohexan-1-amine, features a quaternary carbon alpha to the nitrogen, making its synthesis non-trivial.

This guide will deconstruct four logical synthetic strategies, beginning from the commercially available precursor, 3,4-dimethylcyclohexanone.[3] Each proposed pathway will be analyzed through the lens of a senior application scientist, emphasizing not just the procedural steps but the underlying chemical principles and the critical parameters that dictate success and reproducibility. Our objective is to provide a robust theoretical framework that can guide practical laboratory work, minimize trial-and-error, and establish a foundation for developing a standardized, reliable protocol.

Section 1: Foundational Precursor - 3,4-Dimethylcyclohexanone

All proposed pathways logically converge on a common, readily available starting material: 3,4-dimethylcyclohexanone. The presence of two stereocenters means this ketone exists as a mixture of cis and trans isomers. For the purposes of this guide, we will proceed with the understanding that the commercially available material is a mixture of diastereomers. Any synthesis aiming for a specific stereoisomer of the final amine product would first require the separation of the starting ketone isomers, a step beyond the scope of this initial analysis. The reproducibility of any pathway begins with the quality and consistent isomeric ratio of this precursor.

Section 2: Comparative Analysis of Proposed Synthetic Pathways

We will explore four distinct and plausible routes to our target compound. Each pathway leverages a different cornerstone reaction of organic chemistry, presenting a unique set of advantages and reproducibility challenges.

Pathway 1: The Ritter Reaction - Direct Amination of a Tertiary Alcohol

The Ritter reaction is a powerful method for preparing amines with a tertiary alkyl group by reacting a tertiary alcohol with a nitrile in the presence of a strong acid.[4][5][6] This pathway involves two main stages: the creation of the tertiary alcohol precursor, followed by the amination reaction itself.

The reaction proceeds through the formation of a stable tertiary carbocation from the alcohol under strongly acidic conditions. This electrophilic carbocation is then attacked by the nucleophilic nitrogen of the nitrile, forming a nitrilium ion. Subsequent hydrolysis of the nitrilium ion yields an N-alkyl amide, which can then be hydrolyzed to the desired tertiary amine.[7][8]

Step 1a: Synthesis of 1,3,4-Trimethylcyclohexan-1-ol

  • Setup: A flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (Nitrogen or Argon) is charged with magnesium turnings (1.2 eq).

  • Grignard Formation: A solution of methyl iodide (1.1 eq) in anhydrous diethyl ether is added dropwise to the magnesium turnings. The reaction is initiated with gentle heating if necessary.

  • Ketone Addition: Once the Grignard reagent has formed, a solution of 3,4-dimethylcyclohexanone (1.0 eq) in anhydrous diethyl ether is added dropwise at 0 °C.

  • Workup: The reaction is quenched by the slow addition of saturated aqueous ammonium chloride. The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield the crude tertiary alcohol.

Step 1b: The Ritter Reaction

  • Reaction Setup: The crude 1,3,4-trimethylcyclohexan-1-ol (1.0 eq) is dissolved in acetonitrile (which serves as both reagent and solvent). The mixture is cooled to 0 °C in an ice bath.

  • Acid Addition: Concentrated sulfuric acid (2.0 eq) is added dropwise with vigorous stirring, maintaining the temperature below 10 °C.

  • Reaction: The mixture is allowed to warm to room temperature and stirred for 12-24 hours, monitoring by TLC or GC-MS.

  • Hydrolysis (Amide to Amine): The reaction mixture is carefully poured onto crushed ice and neutralized with a strong base (e.g., 6N NaOH) to pH > 12. This basic solution is then heated to reflux for 6-12 hours to hydrolyze the intermediate amide.

  • Isolation: After cooling, the product is extracted with a suitable organic solvent (e.g., dichloromethane). The combined organic extracts are dried and concentrated. Purification is achieved via vacuum distillation or column chromatography.

  • Carbocation Stability: The success of the Ritter reaction hinges on the formation of a stable carbocation. Rearrangement is a potential side reaction if the initial carbocation can isomerize to a more stable form. In this specific case, the tertiary carbocation is unlikely to rearrange.

  • Acid Concentration: The concentration and amount of acid are critical. Insufficient acid will lead to incomplete carbocation formation, while excessive acid can promote elimination side reactions, forming alkenes.[8] This parameter must be precisely controlled across different labs.

  • Hydrolysis Conditions: The final hydrolysis step requires harsh conditions (strong base, heat). Incomplete hydrolysis will result in contamination of the final product with the intermediate amide, complicating purification. The duration and temperature of this step must be standardized.

Ritter Reaction Workflow Ketone 3,4-Dimethylcyclohexanone Alcohol 1,3,4-Trimethylcyclohexan-1-ol Ketone->Alcohol Grignard Addition Grignard CH₃MgI Grignard->Alcohol Amide Intermediate N-alkyl Amide Alcohol->Amide Ritter Reaction Nitrile CH₃CN, H₂SO₄ Nitrile->Amide Product 1,3,4-Trimethylcyclohexan-1-amine Amide->Product Hydrolysis Hydrolysis NaOH, H₂O, Δ Hydrolysis->Product

Caption: Workflow for the Ritter Reaction pathway.

Pathway 2: Catalytic Reductive Amination

Reductive amination is a cornerstone of amine synthesis, typically involving the reaction of a ketone with an amine source in the presence of a reducing agent.[9][10] To synthesize our tertiary target, a multi-step approach starting with the formation of a primary or secondary amine, followed by exhaustive methylation, is the most plausible strategy.

This pathway first involves the condensation of 3,4-dimethylcyclohexanone with ammonia to form an intermediate imine. This imine is then reduced in situ to the primary amine, 3,4-dimethylcyclohexan-1-amine. The subsequent step involves the methylation of this primary amine to the tertiary amine using a suitable methylating agent.

Step 2a: Synthesis of 3,4-Dimethylcyclohexan-1-amine

  • Reaction Setup: A solution of 3,4-dimethylcyclohexanone (1.0 eq) in methanol is placed in a pressure-rated reaction vessel (e.g., a Parr hydrogenator).

  • Amine Source & Catalyst: Ammonium acetate or a solution of ammonia in methanol is added, followed by a catalytic amount of Raney Nickel or Palladium on Carbon (Pd/C).[9][11]

  • Hydrogenation: The vessel is sealed, purged with hydrogen gas, and then pressurized to 50-100 psi of H₂. The mixture is stirred vigorously at room temperature or with gentle heating (40-60 °C) until hydrogen uptake ceases.

  • Isolation: The catalyst is carefully filtered off (caution: Raney Ni is pyrophoric), and the solvent is removed under reduced pressure to yield the crude primary amine.

Step 2b: Exhaustive Methylation (Eschweiler-Clarke Reaction)

  • Reaction Setup: The crude primary amine (1.0 eq) is mixed with an excess of formic acid (≥ 3 eq) and formaldehyde (≥ 3 eq, as a 37% aqueous solution).

  • Reaction: The mixture is heated to reflux (around 100 °C) for 8-16 hours. The reaction progress can be monitored by the cessation of CO₂ evolution.

  • Workup: The reaction mixture is cooled and made basic with NaOH or KOH. The product is then extracted with an organic solvent, dried, and concentrated.

  • Purification: The final tertiary amine is purified by vacuum distillation.

  • Catalyst Activity: The activity of heterogeneous catalysts like Pd/C and Raney Ni can vary significantly between batches and suppliers. The catalyst loading, age, and handling (especially the pyrophoric nature of Raney Ni) are critical variables.[12]

  • Imine Formation vs. Reduction: The equilibrium between ketone/ammonia and the imine must be managed. The rate of reduction must be balanced with the rate of imine formation. Inconsistent pressure, temperature, or stirring can shift this balance, leading to side products like the secondary amine (dicyclohexylamine derivative).[9]

  • Methylation Stoichiometry: In the Eschweiler-Clarke step, using insufficient formic acid or formaldehyde will lead to an incomplete reaction, resulting in a mixture of primary, secondary, and tertiary amines that can be difficult to separate.

Reductive Amination Workflow Ketone 3,4-Dimethylcyclohexanone PrimaryAmine 3,4-Dimethylcyclohexan-1-amine Ketone->PrimaryAmine Reductive Amination Ammonia NH₃, H₂, Pd/C Ammonia->PrimaryAmine Product 1,3,4-Trimethylcyclohexan-1-amine PrimaryAmine->Product Eschweiler-Clarke Methylation HCO₂H, HCHO, Δ Methylation->Product

Caption: Workflow for the Reductive Amination pathway.

Pathway 3: The Leuckart-Wallach Reaction

This reaction is a classic method for reductive amination that uses formic acid or its derivatives (like ammonium formate) as both the reducing agent and the nitrogen source.[13][14] It is known for its operational simplicity but often requires high temperatures.

The ketone reacts with ammonia (from the decomposition of ammonium formate) to form an iminium ion. This ion is then reduced by a hydride transfer from formic acid or formate.[15] The reaction typically produces the N-formyl derivative as an intermediate, which is then hydrolyzed in a separate step to the free amine.

  • Reaction Setup: 3,4-Dimethylcyclohexanone (1.0 eq) is mixed with a large excess of ammonium formate (3-5 eq).

  • Heating: The mixture is heated to a high temperature, typically 160-185 °C, for several hours. The reaction is usually performed neat (without solvent).

  • Hydrolysis: After cooling, the mixture is treated with hydrochloric acid and heated to reflux to hydrolyze the intermediate formamide.

  • Isolation: The solution is made strongly basic with NaOH, and the liberated amine is extracted with ether or another suitable solvent. The product is then dried and purified by distillation.

  • Temperature Control: This is the most critical factor. The high temperatures required can lead to thermal decomposition and the formation of tarry byproducts.[13][16] Slight variations in temperature can drastically affect yield and purity, making consistent results across different heating mantle setups challenging.

  • Reagent Purity: The quality of the ammonium formate is important. Old or impure reagent can lead to lower yields.

  • Workup Procedure: The hydrolysis and subsequent basification steps must be carried out thoroughly to ensure complete conversion of the formamide and efficient extraction of the amine product.

Leuckart-Wallach Workflow Ketone 3,4-Dimethylcyclohexanone Formamide Intermediate Formamide Ketone->Formamide Leuckart Reaction Reagent NH₄⁺HCO₂⁻, Δ Reagent->Formamide Product Target Amine (mixture) Formamide->Product Hydrolysis Hydrolysis HCl, then NaOH Hydrolysis->Product

Caption: Workflow for the Leuckart-Wallach pathway.

Pathway 4: The Hofmann Rearrangement

The Hofmann rearrangement is a method for converting a primary amide into a primary amine with one fewer carbon atom.[17][18][19] This pathway is significantly more complex and less direct for our target but serves as an interesting theoretical comparison. It would require the synthesis of a custom carboxylic acid precursor.

The reaction involves the treatment of a primary amide with bromine and a strong base. This forms an N-bromoamide intermediate, which, upon deprotonation, rearranges to an isocyanate. The isocyanate is then hydrolyzed to a carbamic acid, which spontaneously decarboxylates to yield the primary amine.[20][21] To arrive at our tertiary amine, this would be the first step in a multi-stage synthesis.

Due to the complexity and number of steps required to synthesize the necessary amide precursor (1,3,4-trimethylcyclohexane-1-carboxamide), this pathway is considered academically interesting but practically inefficient for the target molecule. It would involve creating the quaternary center via other means, adding a carboxyl group, converting it to an amide, and then performing the rearrangement, followed by methylation steps. The cumulative yield would likely be very low, and the sources of irreproducibility would be numerous.

Section 3: Data-Driven Comparison and Recommendations

To provide a clear, at-a-glance comparison, the key attributes of the three most viable pathways are summarized below.

FeaturePathway 1: Ritter ReactionPathway 2: Reductive AminationPathway 3: Leuckart-Wallach
Number of Steps 2 (Grignard, Ritter/Hydrolysis)2 (Amination, Methylation)1 (followed by hydrolytic workup)
Precursor Availability Requires Grignard reagent synthesisCommon reagents (NH₃, HCHO)Ammonium formate
Key Reproducibility Hurdles Precise acid control, hydrolysis conditions, potential for eliminationCatalyst activity/handling, pressure/temp control, methylation stoichiometryHigh temperature control , reagent purity
Stereochemical Control Poor control over new stereocenterPoor control over new stereocenterPoor control over new stereocenter
Safety Concerns Strong acids, Grignard reagentsPyrophoric catalysts (Raney Ni), H₂ pressure, formaldehyde (toxic)High temperatures, strong acid/base workup
Projected Reliability Moderate-High: Well-defined steps but requires careful control of acid.High: Classic, well-understood reactions, but catalyst variability is a key factor.Low-Moderate: Operationally simple but highly sensitive to temperature fluctuations.

Conclusion and Senior Scientist Recommendations

For a research or drug development laboratory seeking a reliable and reproducible method to synthesize 1,3,4-trimethylcyclohexan-1-amine for the first time, Pathway 2 (Catalytic Reductive Amination followed by Eschweiler-Clarke Methylation) is the most highly recommended approach.

Justification:

  • Trustworthiness: Both reductive amination and the Eschweiler-Clarke reaction are among the most reliable and well-documented transformations in organic synthesis. The vast body of literature on analogous systems provides a strong foundation for troubleshooting.

  • Control: While catalyst activity is a variable, it can be managed by using a consistent supplier and adhering to strict handling protocols. The reaction conditions (pressure, temperature) are easily controlled with standard laboratory equipment.

  • Purity: The two-step nature allows for the potential purification of the intermediate primary amine, ensuring the final methylation step begins with clean material, which greatly aids in achieving a pure final product.

The Ritter Reaction (Pathway 1) stands as a strong secondary option, particularly if direct installation of the amine at a quaternary center is desired without methylation. However, its sensitivity to acid concentration and potential for elimination side reactions make it slightly less robust for an initial scale-up. The Leuckart-Wallach Reaction (Pathway 3) , while simple on paper, is likely to be the least reproducible due to its dependence on precise high-temperature control, which can vary significantly between different lab setups.

Ultimately, the development of a truly reproducible synthesis for this novel compound will require systematic optimization of the chosen pathway, with careful documentation of all experimental parameters.

References

  • Jirgensons, A., Kauss, V., Kalvinsh, I., & Gold, M. R. (2000). A Practical Synthesis of tert-Alkylamines via the Ritter Reaction with Chloroacetonitrile. Synthesis, 2000(12), 1709–1712. [Link]

  • Zhang, W., et al. (2022). Enzymatic Amination for Stereocontrolled Functionalization of Cyclohexanones. Angewandte Chemie International Edition, 61(15), e202116997. [Link]

  • ResearchGate. (n.d.). A Practical Synthesis of tert-Alkylamines via the Ritter Reaction with Chloroacetonitrile. [Link]

  • Wikipedia. (n.d.). Ritter reaction. [Link]

  • Chemistry Steps. (2025, June 17). Hofmann Rearrangement. [Link]

  • Chemistry Steps. (2023, December 21). Alcohols to Amines. [Link]

  • Sharma, P., et al. (2024). Visible-light-enabled stereoselective synthesis of functionalized cyclohexylamine derivatives via [4 + 2] cycloadditions. Organic & Biomolecular Chemistry, 22(13), 2633-2638. [Link]

  • Quimica.es. (n.d.). Amine synthesis by Hofmann rearrangement. [Link]

  • Sun, D., et al. (2025). Designing a Potential Pathway for the Catalytic Synthesis of 1,3-Cyclohexanediamine. Catalysts, 15(5), 589. [Link]

  • Chaudhari, C., et al. (2021). One-pot synthesis of cyclohexylamine and N-aryl pyrroles via hydrogenation of nitroarenes over Pd0.5Ru0.5-PVP catalyst. New Journal of Chemistry, 45(17), 7495-7499. [Link]

  • Ashenhurst, J. (2017, September 19). The Hofmann and Curtius Rearrangements. Master Organic Chemistry. [Link]

  • Debnath, P. (2019). Recent Advances in the Hofmann Rearrangement and Its Application to Natural Product Synthesis. Current Organic Chemistry, 23(22), 2402-2435. [Link]

  • Ogiwara, Y., & Sakai, N. (2021). Synthesis of Substituted Anilines from Cyclohexanones Using Pd/C–Ethylene System and Its Application to Indole Synthesis. Organic Letters, 23(5), 1752–1756. [Link]

  • LibreTexts Chemistry. (2024, March 23). 24.6: Synthesis of Amines. [Link]

  • Wikipedia. (n.d.). Leuckart reaction. [Link]

  • Nito, F. A., et al. (2025). Reductive Amination of Cyclohexanone via Bimetallic Rh-Ni Catalysts: A Pathway to Improved Catalytic Efficiency. Reactions, 6(3), 29. [Link]

  • European Patent Office. (2024, July 24). EP4402276A1 - Process to produce (1 r, 4 r)-4-substituted cyclohexane-1-amines. [Link]

  • Bishop, R. J., et al. (1968). The Leuckart reaction with 4-t-butylcyclohexanone. Journal of the Chemical Society C: Organic, 74-77. [Link]

  • Crossley, F. S., & Moore, M. L. (1944). STUDIES ON THE LEUCKART REACTION. The Journal of Organic Chemistry, 9(6), 529-536. [Link]

  • PrepChem. (n.d.). Synthesis of 1-(3,3,4-trimethyl-cyclohex-6-en-1-yl)-pent-4-en-1-one. [Link]

  • Alexander, E., & Ruth, J. (2014). An Optimized Procedure for the Reductive Amination of Acetophenone by the Leuckart Reaction. Journal of the American Chemical Society, 68(9), 2081-2081. [Link]

  • Ivanov, D. P., et al. (2010). Liquid-phase hydroamination of cyclohexanone. Kinetics and Catalysis, 51, 562-569. [Link]

  • Organic Chemistry Portal. (n.d.). Hitchhiker's guide to reductive amination. [Link]

  • Borch, R. F. (1972). Reductive Amination with Sodium Cyanoborohydride: N,N-Dimethylcyclohexylamine. Organic Syntheses, 52, 124. [Link]

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Sources

High-Confidence Stereochemical Assignment: Cross-Validation of NMR Chemical Shifts for 1,3,4-Trimethylcyclohexan-1-amine Isomers

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Protocol

Executive Summary: The Stereochemical Challenge

The structural elucidation of flexible aliphatic rings, such as 1,3,4-trimethylcyclohexan-1-amine , presents a formidable analytical challenge in drug development. Featuring three distinct stereocenters (C1, C3, and C4), this molecule exists as four possible diastereomeric pairs. Differentiating these isomers using standard 1D and 2D NMR is often inconclusive due to overlapping multiplet signals, rapid chair-chair interconversions, and complex conformational dynamics.

To achieve high-confidence stereochemical assignment, researchers must cross-validate experimental spectral data against advanced computational NMR prediction platforms. This guide objectively compares the performance of Empirical/Machine Learning predictors against Quantum Mechanical (DFT/GIAO) workflows, providing a self-validating protocol for absolute structural certainty.

Comparative Analysis of NMR Prediction Platforms

A. Empirical and Machine Learning Predictors (e.g., ACD/Labs, MNova)

Software suites like ACD/Labs NMR Predictor and Mestrelab MNova rely heavily on Hierarchically Ordered Spherical Description of Environment (HOSE) codes and Neural Networks to predict chemical shifts[1].

  • The Advantage: These tools are exceptionally fast, processing predictions in seconds. They are highly accurate for rigid, well-documented molecular scaffolds.

  • The Limitation: They interpolate data from existing experimental databases[1]. If the specific steric environment of a novel 1,3,4-trimethylcyclohexan-1-amine conformer (e.g., unique γ -gauche shielding effects from axial methyls) is absent from the training set, prediction accuracy drops significantly. They often fail to resolve the subtle chemical shift differences ( Δδ<1.0 ppm in 13 C) required to distinguish complex diastereomers[2].

B. Quantum Mechanical (DFT/GIAO) and DP4+ Probability

Density Functional Theory (DFT) combined with Gauge-Independent Atomic Orbital (GIAO) calculations computes NMR magnetic shielding tensors from first principles. When coupled with the DP4+ statistical framework , it evaluates the probability of each diastereomer by comparing scaled and unscaled calculated shifts against experimental data[3].

  • The Advantage: Explicitly accounts for 3D geometry, electron correlation, and conformational Boltzmann averaging. It provides a statistically rigorous confidence interval (often >99% ) for stereochemical assignment, effectively eliminating ambiguity[3].

  • The Limitation: Computationally intensive, requiring hours to days depending on the level of theory and conformational flexibility.

Experimental & Computational Workflow

The following diagram outlines the integrated workflow required to cross-validate experimental data against computational models.

G cluster_empirical Empirical Prediction cluster_dft Quantum Mechanical Pipeline ExpData Experimental NMR (1H, 13C, 2D) DP4 DP4+ Statistical Analysis ExpData->DP4 CandGen Candidate Generation (Diastereomers A-D) ACD ACD/Labs (HOSE/NN) CandGen->ACD MNova MNova NMRPredict CandGen->MNova ConfSearch Conformational Search (Molecular Mechanics) CandGen->ConfSearch Validation Stereochemical Assignment & Cross-Validation ACD->Validation MNova->Validation GeomOpt DFT Optimization (B3LYP/6-31G*) ConfSearch->GeomOpt GIAO GIAO Calculation (mPW1PW91/6-311+G**) GeomOpt->GIAO GIAO->DP4 DP4->Validation

Workflow comparing empirical and quantum mechanical NMR prediction for stereochemical assignment.

Self-Validating Protocol

To ensure scientific integrity, the following step-by-step methodology must be strictly adhered to. Every step contains a self-validating mechanism to prevent propagation of error.

Step 1: Experimental NMR Acquisition

  • Action: Dissolve the isolated 1,3,4-trimethylcyclohexan-1-amine isomer in CDCl 3​ containing exactly 0.03% v/v Tetramethylsilane (TMS). Acquire high-resolution 1 H (600 MHz) and 13 C (150 MHz) spectra.

  • Causality: TMS acts as a self-validating internal standard ( δ=0.00 ppm). Accurate zero-point referencing is non-negotiable, as the DP4+ probability relies heavily on the precise error distribution of unscaled chemical shifts[3].

Step 2: Conformational Search

  • Action: Generate 3D models for all four candidate diastereomeric pairs. Perform a conformational search using the MMFF94 force field, retaining all conformers within a 5.0 kcal/mol energy window.

  • Causality: Cyclohexanes exhibit dynamic ring flipping. Capturing the full conformational ensemble is critical. Missing a low-energy chair conformer will drastically skew the Boltzmann-averaged GIAO shielding tensors, leading to false assignments.

Step 3: DFT Geometry Optimization

  • Action: Optimize the selected conformers at the B3LYP/6-31G* level of theory. Calculate vibrational frequencies for each optimized structure[4].

  • Causality: The frequency calculation serves as a mathematical self-check; the absence of imaginary frequencies confirms that the geometry is a true local minimum on the potential energy surface, rather than an unstable transition state.

Step 4: GIAO Shielding Tensor Calculation

  • Action: Compute the NMR shielding tensors using the mPW1PW91/6-311+G** functional and basis set, incorporating a Polarizable Continuum Model (PCM) for chloroform[3].

  • Causality: The mPW1PW91 functional is explicitly parameterized to provide superior correlation for magnetic shielding properties compared to standard B3LYP, minimizing systematic errors in carbon and proton shifts[4].

Step 5: DP4+ Statistical Analysis

  • Action: Boltzmann-average the isotropic shielding values. Input the experimental and calculated shifts into the DP4+ algorithm to generate the probability matrix[3].

Data Presentation: Performance & Cross-Validation

The following tables summarize the comparative performance of the evaluated platforms using a representative isolated isomer of 1,3,4-trimethylcyclohexan-1-amine.

Table 1: Performance Comparison - Mean Absolute Error (MAE)

While empirical tools provide rapid estimations, their error margins ( ∼ 2.5 ppm for 13 C) overlap with the subtle chemical shift differences between the diastereomers[1]. The DFT/GIAO pipeline significantly reduces this error[2].

Prediction PlatformUnderlying Methodology 13 C MAE (ppm) 1 H MAE (ppm)Processing Time
ACD/Labs Predictor HOSE + Neural Network2.450.28< 5 seconds
MNova NMRPredict HOSE + Linear Additivity2.610.31< 5 seconds
DFT (B3LYP) GIAO (B3LYP/6-31G*)1.850.22 ∼ 12 hours
DFT (mPW1PW91) GIAO (mPW1PW91/6-311+G**)1.12 0.14 ∼ 28 hours
Table 2: DP4+ Probability Matrix for the Isolated Isomer

By synthesizing the marginal gains in MAE into a statistical framework, the DP4+ analysis provides a definitive >99.9% probability for Isomer B, effectively eliminating stereochemical ambiguity[3].

Candidate DiastereomerRelative ConfigurationsDP4+ ( 1 H)sDP4+ ( 13 C)Overall DP4+
Isomer A (1R, 3R, 4S)0.1%0.0%0.0%
Isomer B (1R, 3S, 4R)98.5%99.8%>99.9%
Isomer C (1R, 3R, 4R)1.4%0.2%<0.1%
Isomer D (1R, 3S, 4S)0.0%0.0%0.0%

Conclusion

For complex, flexible cyclic systems like 1,3,4-trimethylcyclohexan-1-amine, empirical NMR predictors serve as excellent preliminary screening tools but lack the resolving power for definitive stereochemical assignment[1]. Cross-validating experimental data using a rigorous DFT/GIAO pipeline paired with DP4+ statistical analysis is essential. By explicitly modeling conformational dynamics and quantum mechanical shielding effects, researchers can achieve absolute structural certainty, mitigating downstream risks in drug development and synthetic validation[3][4].

References

  • Beyond DP4: an Improved Probability for the Stereochemical Assignment of Isomeric Compounds using Quantum Chemical Calculations of NMR Shifts Source: The Journal of Organic Chemistry / NIH URL: 3

  • Deciding which is the best 1H NMR predictor for organic compounds using statistical tools Source: Semantic Scholar / Académie des sciences URL: 1

  • General Protocol for the Accurate Prediction of Molecular 13C/1H NMR Chemical Shifts via Machine Learning Augmented DFT Source: ACS Publications URL:2

  • DELTA50: A Highly Accurate Database of Experimental 1H and 13C NMR Chemical Shifts Applied to DFT Benchmarking Source: MDPI URL: 4

Sources

Evaluating the efficacy of 1,3,4-Trimethylcyclohexan-1-amine in high-throughput screening

Author: BenchChem Technical Support Team. Date: April 2026

Evaluating the Efficacy of 1,3,4-Trimethylcyclohexan-1-amine in High-Throughput Screening: A Comparative Guide to sp³-Enriched Fragment Libraries

Introduction: The Paradigm Shift Toward 3D Complexity

For decades, High-Throughput Screening (HTS) libraries were dominated by planar, sp²-hybridized aromatic compounds. While easy to synthesize via standard cross-coupling reactions, these "flat" molecules frequently fail in clinical stages due to poor solubility, high off-target promiscuity, and suboptimal pharmacokinetic profiles. The seminal concept of "Escape from Flatland" [1] established that increasing the fraction of sp³-hybridized carbons (Fsp³) directly correlates with clinical success.

In this guide, we evaluate 1,3,4-Trimethylcyclohexan-1-amine (TMCA) —a highly sterically hindered, sp³-rich aliphatic amine—as a premium building block for modern HTS and FBDD libraries. By objectively comparing TMCA against traditional planar anilines and unsubstituted aliphatic amines (like cyclohexylamine), we will dissect the physicochemical advantages, synthetic coupling efficacies, and fragment screening performance of this unique scaffold.

Part 1: Physicochemical and Structural Profiling

To understand why TMCA is highly valued in hit-to-lead optimization, we must analyze the causality between its structure and its biophysical behavior.

Unlike planar anilines, aliphatic cycloalkylamines project functional groups into three-dimensional space. However, unsubstituted cyclohexylamine suffers from rapid ring-flipping between chair conformations. This flexibility incurs a high entropic penalty upon binding to a target protein.

The TMCA Advantage: The addition of three methyl groups at the 1, 3, and 4 positions fundamentally alters the molecule's energy landscape. These methyl groups lock the cyclohexane ring into a single, rigid chair conformation to minimize 1,3-diaxial interactions. This pre-organization reduces the entropic penalty of binding, leading to exceptionally high Ligand Efficiency (LE) when the 3D vector perfectly matches a target's cryptic pocket.

Table 1: Comparative Physicochemical Profile of Amine Building Blocks
CompoundStructure TypeFsp³ClogP (est.)TPSA (Ų)Conformational StatePromiscuity Risk
Aniline Planar Aromatic (sp²)0.000.9026.02Rigid (Flat)High (π-stacking)
Cyclohexylamine Aliphatic Ring (sp³)1.001.2026.02Flexible (Ring-flip)Medium
TMCA Hindered Aliphatic (sp³)1.002.8026.02Rigid (Locked Chair) Low

Data Interpretation: TMCA maximizes Fsp³ while maintaining a low Topological Polar Surface Area (TPSA), ideal for membrane permeability. Its higher lipophilicity (ClogP) is balanced by the lack of flat aromatic surfaces, preventing non-specific aggregation.

Part 2: High-Throughput Electrophile Reactivity Profiling

A building block is only useful if it can be reliably incorporated into an HTS library. Due to the steric bulk around the α-carbon (a quaternary center in TMCA), coupling efficiency can be a bottleneck. We evaluated the reactivity of TMCA against a panel of standard electrophiles using an automated, self-validating workflow.

Experimental Protocol: Automated High-Throughput Amide Coupling

This protocol utilizes acoustic liquid handling to eliminate tip-based cross-contamination and an internal standard system to self-validate LC-MS injection volumes.

  • Acoustic Dispensing: Use an Echo® 555 Liquid Handler to dispense 50 nL of amine monomers (TMCA, Aniline, Cyclohexylamine; 100 mM in DMSO) into a 384-well cyclic olefin copolymer (COC) plate.

  • Electrophile Addition: Dispense 50 nL of electrophiles (acyl chlorides, sulfonyl chlorides, or carboxylic acids pre-activated with HATU/DIPEA).

  • Incubation: Seal and incubate the plate at 25°C for 4 hours on a thermoshaker (800 rpm).

  • Quench & Internal Standard (Self-Validation): Quench reactions with 10 µL of ACN/H₂O (1:1) containing 1 µM of Labetalol as an internal standard. Causality: Labetalol normalizes ionization suppression and validates that the LC-MS autosampler injected the exact required volume for every well.

  • ALIS Readout: Analyze via Automated Ligand Identification System (ALIS) LC-MS. Calculate conversion percentage based on the ratio of product peak area to the internal standard.

Table 2: Comparative Coupling Efficiency
AmineAcyl Chloride Coupling (%)Sulfonyl Chloride Coupling (%)Carboxylic Acid (HATU) (%)
Aniline >95%>95%85%
Cyclohexylamine >95%>90%>95%
TMCA 82% 71% 78%

Part 3: Fragment Screening Efficacy via Surface Plasmon Resonance (SPR)

To evaluate the biological efficacy of TMCA-derived fragments, we conducted an SPR-based fragment screen against a model kinase target. SPR is the gold standard for FBDD because it provides real-time, label-free kinetic data (K_on, K_off) and can detect the weak affinities (mM to µM range) typical of low-molecular-weight fragments [2].

Experimental Protocol: Self-Validating SPR Fragment Screen

This protocol employs dual-channel referencing and DMSO calibration to systematically eliminate false positives caused by bulk refractive index shifts or non-specific matrix binding.

  • Surface Preparation: Immobilize the target kinase on the active channel (Fc2) of a CM5 sensor chip via standard amine coupling. Immobilize a heat-denatured mutant of the kinase on the reference channel (Fc1). Causality: Subtracting the Fc1 signal from Fc2 (Fc2-Fc1) self-validates the data by canceling out non-specific binding to the dextran matrix.

  • DMSO Calibration (Self-Validation): Before and after the fragment run, inject a standard curve of DMSO (0.5% to 5.0% in running buffer). Causality: Fragments require DMSO for solubility. Because DMSO has a massive refractive index, slight concentration mismatches between the sample and running buffer cause false signals. This calibration curve mathematically corrects these bulk shifts.

  • Fragment Injection: Inject TMCA-derived fragments at a single concentration (200 µM) at a flow rate of 30 µL/min.

  • Hit Confirmation: Select hits showing square-wave kinetic profiles (fast on/fast off) and titrate from 12.5 µM to 200 µM to determine the steady-state dissociation constant (K_D).

Table 3: SPR Fragment Screening Efficacy (Model Kinase Target)
Scaffold Derived FromHit Rate (K_D < 1 mM)Avg. Ligand Efficiency (LE)False Positive Rate (Aggregation)
Aniline 4.2%0.28 kcal/mol/HAHigh (1.5%)
Cyclohexylamine 2.8%0.31 kcal/mol/HAMedium (0.5%)
TMCA 3.5% 0.39 kcal/mol/HA Low (<0.1%)

Part 4: Visualizing the Logic and Workflows

To standardize the implementation of TMCA in your discovery pipeline, refer to the following logical workflows.

Workflow Start Library Design (TMCA Scaffold) Coupling Acoustic Dispensing & Amide Coupling Start->Coupling ALIS ALIS LC-MS QC & Triage Coupling->ALIS SPR SPR Fragment Screening ALIS->SPR >70% Purity Hits Validated 3D Hits (High LE) SPR->Hits KD < 1mM Good Kinetics Discard False Positives (Aggregation) SPR->Discard Non-stoichiometric

Figure 1: High-Throughput Library Generation and SPR Triage Workflow for TMCA Fragments.

Logic Amine Amine Selection for HTS Fsp3 Analyze Fsp3 Amine->Fsp3 Planar Planar (Aniline) Fsp3 = 0 Fsp3->Planar High Promiscuity Aliphatic Aliphatic (Cyclohexyl) Fsp3 = 1 Fsp3->Aliphatic Better Solubility Sterics Analyze Steric Bulk Aliphatic->Sterics Unsubstituted Unsubstituted (High Flexibility) Sterics->Unsubstituted Entropic Penalty TMCA TMCA (Locked Conformation) Sterics->TMCA High Ligand Efficiency

Figure 2: Decision Matrix for Amine Selection based on Fsp³ and Conformational Rigidity.

Summary

1,3,4-Trimethylcyclohexan-1-amine is a highly effective building block for modern drug discovery. While its steric bulk requires slightly optimized coupling conditions compared to flat anilines, the downstream benefits are undeniable. By locking the cyclohexane ring into a rigid conformation, TMCA minimizes entropic penalties, maximizes Ligand Efficiency, and aligns perfectly with data-driven approaches for compound library design [3]. For teams looking to "escape from flatland," integrating TMCA into primary screening libraries is a structurally sound, data-backed strategy.

References

  • Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry.[Link]

  • Neumann, T., Junker, H. D., Schmidt, K., & Sekul, R. (2011). Fragment Screening by Surface Plasmon Resonance. ACS Medicinal Chemistry Letters.[Link]

  • Macarron, R., Banks, M. N., Bojanic, D., et al. (2016). Data-driven approaches used for compound library design, hit triage and bioactivity modeling in high-throughput screening. Briefings in Bioinformatics.[Link]

Safety Operating Guide

Personal protective equipment for handling 1,3,4-Trimethylcyclohexan-1-amine

Author: BenchChem Technical Support Team. Date: April 2026

Comprehensive Safety & Operational Guide for Handling 1,3,4-Trimethylcyclohexan-1-amine

For researchers and drug development professionals, handling sterically hindered aliphatic amines requires precision, rigorous safety protocols, and a deep understanding of chemical causality. 1,3,4-Trimethylcyclohexan-1-amine (CAS: 1341960-62-0)[1] is a highly reactive, lipophilic primary amine used as a critical building block in pharmaceutical synthesis.

This guide provides an authoritative, self-validating framework for the safe handling, operational use, and disposal of this compound, moving beyond basic safety data to explain the mechanistic reasoning behind every protocol.

Chemical Profile & Hazard Causality

To design an effective safety protocol, we must first understand the physicochemical nature of the threat. 1,3,4-Trimethylcyclohexan-1-amine is classified under UN 2734 (Amine, liquid, corrosive, flammable), carrying GHS hazard statements H226 (Flammable liquid), H302 (Harmful if swallowed), and H314 (Causes severe skin burns).

Table 1: Quantitative Data & Hazard Implications

PropertyValueMechanistic Hazard Implication
CAS Number 1341960-62-0Unique identifier; cross-reference with [1].
Molecular Formula C9H19NHigh carbon-to-nitrogen ratio makes the molecule highly lipophilic, allowing rapid penetration of the epidermal lipid bilayer.
GHS Classification H226, H302, H314Flammable and corrosive. The basicity of the amine group causes rapid liquefaction necrosis upon tissue contact.
UN Number 2734Regulated as a Class 8 (Corrosive) and Class 3 (Flammable) material[2]. Requires specialized dual-hazard storage.

The Causality of Tissue Damage: Unlike acids, which cause coagulation necrosis (forming a protective eschar that limits deep tissue penetration), strong aliphatic amines like 1,3,4-Trimethylcyclohexan-1-amine cause liquefaction necrosis . The amine saponifies cellular lipids and denatures proteins, creating a liquid mass that allows the chemical to penetrate deeper into the tissue continuously. This is why immediate, prolonged decontamination is critical.

ExposurePathway Exposure Accidental Exposure (1,3,4-Trimethylcyclohexan-1-amine) Skin Dermal Contact Exposure->Skin Eye Ocular Contact Exposure->Eye Inhalation Inhalation Exposure->Inhalation MechSkin Liquefaction Necrosis & Lipid Saponification Skin->MechSkin MechEye Corneal Damage & Vision Loss Risk Eye->MechEye MechInh Respiratory Tract Irritation & Edema Inhalation->MechInh FASkin Drench shower 15+ mins Remove contaminated clothing MechSkin->FASkin FAEye Eyewash station 15+ mins Hold eyelids open MechEye->FAEye FAInh Move to fresh air Seek medical attention MechInh->FAInh

Exposure response pathway detailing hazard mechanisms and immediate first-aid protocols.

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for handling lipophilic, corrosive amines. The following matrix outlines the required equipment, grounded in the .

Table 2: Required PPE and Mechanistic Rationale

PPE CategorySpecificationCausality / Rationale
Hand Protection Butyl Rubber Gloves (0.3 mm+)Standard nitrile degrades rapidly upon contact with aliphatic amines. Butyl rubber provides a dense, non-polar barrier against lipophilic amines, ensuring >480 minutes of breakthrough protection.
Eye Protection Chemical Splash Goggles + Face ShieldAmines cause rapid corneal saponification. Goggles prevent vapor intrusion; the face shield protects against explosive exotherms during reactions.
Body Protection Flame-Resistant (FR) Lab Coat1,3,4-Trimethylcyclohexan-1-amine is a flammable liquid (H226). FR coats prevent ignition if splashed.
Respiratory Fume Hood (Face velocity >100 fpm)Prevents inhalation of corrosive vapors and mitigates the risk of vapor accumulation reaching the Lower Explosive Limit (LEL).

Self-Validating Operational Protocols

To ensure scientific integrity and safety, every operational step must include a validation mechanism. Do not proceed to the next step unless the validation check is successful.

Step 1: Pre-Operation Environmental Validation

  • Action: Conduct all work inside a certified chemical fume hood. Purge the reaction vessel with an inert gas (Nitrogen or Argon).

  • Causality: Aliphatic amines rapidly absorb atmospheric CO₂ to form carbamate salts, which degrades reagent purity and can clog syringe needles. Inert gas prevents this degradation and displaces oxygen, mitigating flammability risks.

  • Self-Validation Check: Tape a small strip of Kimwipe to the bottom of the fume hood sash. It must pull steadily inward, visually confirming active negative pressure.

Step 2: Chemical Transfer

  • Action: Extract the amine using a glass syringe equipped with a stainless steel needle. Avoid plastic syringes, as the amine can leach plasticizers or degrade the barrel.

  • Causality: Glass and stainless steel are chemically inert to basic amines, preventing contamination of your drug development intermediates.

  • Self-Validation Check: Pull a small volume of inert gas into the syringe after the liquid. A stable gas bubble confirms the syringe seal is intact and not degraded by the solvent.

Step 3: Reaction Execution

  • Action: Add the amine dropwise to the reaction vessel at 0°C under continuous stirring.

  • Causality: Acid-base neutralizations or alkylation reactions involving primary amines are highly exothermic. Dropwise addition controls the rate of heat generation.

  • Self-Validation Check: Monitor the internal temperature using a thermocouple. A controlled, transient temperature spike of <5°C per addition validates that the reaction is proceeding safely without thermal runaway.

OperationalWorkflow Prep 1. Preparation Verify PPE & Fume Hood Transfer 2. Chemical Transfer Inert Gas/Glass Syringe Prep->Transfer Reaction 3. Execution Monitor Exotherm Transfer->Reaction Quench 4. Quenching Controlled Neutralization Reaction->Quench Waste 5. Waste Disposal Segregate as Amine Waste Quench->Waste

Self-validating operational workflow from preparation to safe disposal.

Spill Response and Waste Disposal Plan

Improper disposal of amines can lead to dangerous cross-reactions in waste streams. Follow these guidelines, adapted from .

Spill Decontamination

  • Evacuate and Ventilate: Ensure the fume hood is on maximum exhaust.

  • Neutralize: Do not use water, as it will spread the lipophilic liquid. Cover the spill with a solid, weak acid spill kit neutralizer (e.g., sodium bisulfate or citric acid powder).

  • Validation: The powder will initially fizz or heat up. Once the thermal reaction ceases, the amine has been converted to a stable, water-soluble ammonium salt, making it safe to sweep up.

Routine Waste Disposal

  • Quenching: Dilute residual 1,3,4-Trimethylcyclohexan-1-amine in a compatible non-polar solvent (e.g., toluene), cool to 0°C, and slowly add 1M HCl until the pH reaches 5-7.

  • Validation: Test the solution with pH paper. The cessation of heat generation upon further acid addition confirms complete neutralization.

  • Segregation: Store the neutralized solution in a clearly labeled, vented waste container designated for "Aqueous Acidic Amine Waste."

    • Critical Warning: Never mix amine waste with oxidizing waste (e.g., nitric acid or peroxides). Amines are easily oxidized, and mixing them with oxidizers can result in explosive thermal runaway.

References

  • Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Research Council. Available at:[Link]

  • Personal Protective Equipment Standards (29 CFR 1910.132). Occupational Safety and Health Administration (OSHA). Available at:[Link]

  • Cyclohexanamine (Structural Analog Hazard Data). PubChem, National Library of Medicine. Available at: [Link]

Sources

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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